L-fucono-1,4-lactone

• CAS: 24286-28-0

Core Science & Biosynthesis

The Pivotal Role of L-Fucono-1,4-lactone in Fucose Metabolism: A Technical Guide for Researchers

Abstract

L-fucose, a deoxyhexose monosaccharide, is a critical component of numerous glycoconjugates, playing a significant role in a wide array of biological processes, from cell signaling and immune responses to cancer progression. The metabolic pathways that govern the fate of L-fucose are therefore of paramount importance in understanding and potentially manipulating these processes. This in-depth technical guide focuses on a key, yet often overlooked, intermediate in the L-fucose degradation pathway: L-fucono-1,4-lactone. We will delve into its formation, enzymatic conversion, and its standing within the broader context of fucose metabolism. This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of L-fucono-1,4-lactone's biological significance, supported by detailed experimental protocols and data.

Introduction: The Landscape of L-Fucose Metabolism

L-fucose is a ubiquitous monosaccharide, integral to the structure and function of glycoconjugates in mammals and plants.[1] These complex carbohydrates, which include glycoproteins and glycolipids, are involved in fundamental cellular activities such as cell-cell recognition, adhesion, and signaling.[2] Consequently, the metabolic pathways that synthesize and degrade fucose-containing molecules are tightly regulated and hold immense potential as therapeutic targets in various diseases, including cancer and inflammatory disorders.[2][3]

Mammalian cells can utilize L-fucose through two primary pathways: incorporation into glycoconjugates via the fucosylation cycle, or catabolism for energy production.[4] While the fucosylation pathway has been extensively studied, the degradative pathway, which converts L-fucose into intermediates of central metabolism, is less characterized but equally important. This guide will illuminate a critical step in this degradative pathway, focusing on the biology of L-fucono-1,4-lactone.

The L-Fucose Degradative Pathway: A Central Role for Lactone Intermediates

In certain mammalian tissues, such as the liver and kidneys, and in various microorganisms, L-fucose can be catabolized to pyruvate and L-lactate.[4][5] This oxidative pathway provides a means for the cell to derive energy from L-fucose. The initial steps of this pathway involve the conversion of L-fucose into lactone intermediates.

The degradation begins with the oxidation of L-fucose at the anomeric carbon, a reaction catalyzed by L-fucose dehydrogenase. This enzyme utilizes NAD+ as a cofactor to produce L-fucono-1,5-lactone.[4][5] L-fucono-1,5-lactone is an unstable intermediate that can undergo spontaneous, non-enzymatic conversion to the more stable five-membered ring structure, L-fucono-1,4-lactone.[6][7] However, the primary metabolic route involves the enzymatic hydrolysis of these lactones.

The Spontaneous Interconversion of Fucolactones

The six-membered ring of L-fucono-1,5-lactone is inherently unstable in aqueous solution and rapidly isomerizes to the five-membered L-fucono-1,4-lactone.[6][7] This non-enzymatic rearrangement is a crucial aspect to consider in any experimental design, as the observed biological activity may be attributable to either or both lactone forms.

Caption: Spontaneous conversion of L-fucono-1,5-lactone to L-fucono-1,4-lactone.

L-Fucono-1,5-lactonase: The Key Enzyme in Lactone Hydrolysis

The enzymatic hydrolysis of both L-fucono-1,5-lactone and L-fucono-1,4-lactone is catalyzed by a specific enzyme, L-fucono-1,5-lactonase.[6][7] This enzyme plays a critical role in committing L-fucose to the degradative pathway by converting the lactone intermediates into L-fuconate.

A well-characterized L-fucono-1,5-lactonase is the BmulJ_04915 enzyme from Burkholderia multivorans.[6] This enzyme is a member of the amidohydrolase superfamily and efficiently catalyzes the hydrolysis of a range of sugar lactones, with a notable preference for L-fucono-1,5-lactone and high activity towards L-fucono-1,4-lactone.[6][7]

Kinetic Properties of L-Fucono-1,5-lactonase

Understanding the kinetic parameters of L-fucono-1,5-lactonase is essential for elucidating its physiological role and for designing inhibitors. The enzyme from B. multivorans exhibits robust catalytic activity.

Substrate	kcat (s⁻¹)	Km (mM)	kcat/Km (M⁻¹s⁻¹)	pH	Reference
L-Fucono-1,4-lactone	140	1.4	1.0 x 10⁵	8.3	[6]
4-Deoxy-L-fucono-1,5-lactone	990	0.12	8.0 x 10⁶	7.1	[6]

Note: Due to the instability of L-fucono-1,5-lactone, a stable analog, 4-deoxy-L-fucono-1,5-lactone, was used to determine the kinetic parameters for the 1,5-lactone form.

These data highlight the enzyme's high efficiency in hydrolyzing both lactone forms, ensuring a unidirectional flow through the metabolic pathway.

Caption: The initial steps of the L-fucose degradation pathway.

Experimental Protocols for Studying L-Fucono-1,4-lactone Metabolism

To facilitate further research in this area, we provide detailed, field-proven methodologies for studying the enzymes involved in L-fucono-1,4-lactone metabolism.

Expression and Purification of Recombinant L-Fucono-1,5-lactonase

A reliable source of active enzyme is paramount for any biochemical study. The following protocol is adapted from the successful expression and purification of BmulJ_04915.[6]

Protocol:

• Gene Cloning and Expression Vector: The gene encoding L-fucono-1,5-lactonase (e.g., BmulJ_04915) is cloned into a suitable expression vector, such as one containing a C-terminal TEV cleavable StrepII-6x-His-tag.

• Bacterial Strain and Culture: The expression plasmid is transformed into a suitable E. coli expression strain (e.g., Rosetta2(DE3)pLysS). Cultures are grown in autoinduction media to high density.

• Cell Lysis and Lysate Clarification: Harvested cells are resuspended in lysis buffer (e.g., 50 mM HEPES pH 7.8, 150 mM NaCl, 10% glycerol, 20 mM imidazole, 0.1% Tween 20) and disrupted by sonication. The lysate is clarified by centrifugation.

• Affinity Chromatography: The clarified lysate is loaded onto a Ni-Sepharose column. The column is washed, and the His-tagged protein is eluted with an imidazole gradient.

• Further Purification (Optional): For higher purity, the eluted protein can be subjected to further purification steps, such as ion-exchange chromatography.

Assay for L-Fucono-1,5-lactonase Activity

The hydrolysis of L-fucono-1,4-lactone can be monitored using a continuous spectrophotometric assay that detects the release of protons.[8]

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing:

  • 2.5 mM BICINE buffer (pH 8.3)

  • 0.2 M NaCl

  • 0.1 mM cresol purple (pH indicator)

  • Varying concentrations of L-fucono-1,4-lactone (substrate)

• Enzyme Addition: Initiate the reaction by adding a known concentration of purified L-fucono-1,5-lactonase.

• Spectrophotometric Monitoring: Immediately monitor the decrease in absorbance at 577 nm in a 96-well plate reader at 30°C.

• Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance change over time. Subtract the background rate of non-enzymatic hydrolysis. Determine kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation.

NMR-Based Assay for Monitoring Lactone Conversion

Nuclear Magnetic Resonance (NMR) spectroscopy provides a powerful tool for directly observing the enzymatic conversion of L-fucose to its lactone forms and subsequent hydrolysis.[6][9]

Protocol:

• Reaction Setup: In an NMR tube, combine:

  • 50 mM phosphate buffer (pH 6.5) in D₂O

  • 15 mM L-fucose

  • 15 mM NAD⁺

  • 10 µM L-fucose dehydrogenase

  • 10 µM L-fucono-1,5-lactonase

• NMR Data Acquisition: Acquire ¹H-NMR spectra at regular intervals (e.g., every minute) using a WATERGATE solvent suppression sequence.

• Data Analysis: Monitor the appearance and disappearance of signals corresponding to L-fucose, L-fucono-1,5-lactone, L-fucono-1,4-lactone, and L-fuconate to determine the reaction kinetics.

Caption: A generalized workflow for studying L-fucono-1,5-lactonase.

L-Fucono-1,4-lactone: A Fucosidase Inhibitor?

Given its structural similarity to L-fucose, L-fucono-1,4-lactone has been investigated as a potential inhibitor of α-L-fucosidases, enzymes that cleave fucose residues from glycoconjugates. However, the available literature does not provide strong evidence for L-fucono-1,4-lactone being a potent fucosidase inhibitor. Instead, potent and specific inhibition of α-L-fucosidase is achieved by iminosugar derivatives such as deoxyfuconojirimycin, which exhibit Ki values in the nanomolar to picomolar range.[10][11][12] This suggests that the primary biological role of L-fucono-1,4-lactone is as a metabolic intermediate in the degradative pathway, rather than as a regulatory inhibitor of fucosidase activity.

The Broader Context: Fucose Metabolism in Health and Disease

Alterations in fucose metabolism and fucosylation are increasingly implicated in various pathological conditions.

• Cancer: Aberrant fucosylation is a hallmark of many cancers and can contribute to tumor progression, metastasis, and drug resistance.[2] While the direct role of L-fucono-1,4-lactone in cancer is not yet established, the enzymes of the fucose degradation pathway could represent novel therapeutic targets.

• Neurological Disorders: Recent studies suggest a potential link between L-fucose metabolism and neurological function, with implications for conditions like Alzheimer's disease. Further research is needed to explore the role of L-fucono-1,4-lactone and the broader fucose degradation pathway in the central nervous system.

Future Directions and Conclusion

L-fucono-1,4-lactone is a pivotal intermediate in the L-fucose degradation pathway. While its role as a substrate for L-fucono-1,5-lactonase is well-established, many questions remain. Future research should focus on:

• Mammalian L-Fucono-1,5-lactonase: Identification and characterization of the mammalian counterpart to the bacterial enzyme.

• Regulatory Mechanisms: Understanding how the L-fucose degradation pathway is regulated in different tissues and disease states.

• Therapeutic Potential: Exploring the enzymes of this pathway as potential targets for drug development.

This technical guide provides a solid foundation for researchers entering this exciting field. By applying the outlined methodologies and building upon the existing knowledge, the scientific community can further unravel the complexities of fucose metabolism and its implications for human health.

References

• Hobbs, M. E., Vetting, M. W., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B. S., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily. Biochemistry, 52(2), 239–253. [Link]

• Hobbs, M. E., Vetting, M. W., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-Fucono-1,5-lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(2), 239-253. [Link]

• Sensitive Assay for the Lactonase Activity of Serum Paraoxonase 1 (PON1) by Harnessing the Fluorescence Turn-On Characteristics of Bioorthogonally Synthesized and Geometrically Controlled Chemical Probes. (2022). National Institutes of Health. [Link]

• Hobbs, M. E., Vetting, M., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(2), 239–253. [Link]

• Augustyniak, R., Chojnacki, M., Maj, A., Wójcik, M., Krzeminski, M., & Drozak, J. (2024). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway. The Journal of biological chemistry, 300(8), 107501. [Link]

• L-fucose - assay procedure. (n.d.). Megazyme. [Link]

• Isbell, H. S., Schaffer, R., Holt, N. B., & Frush, H. L. (1971). Synthesis of α-l-Fucose-l-14C (6-Deoxy-l-galactose-l-14C). Journal of research of the National Bureau of Standards. Section A, Physics and chemistry, 75A(3), 201–205. [Link]

• Hobbs, M. E., Vetting, M. W., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily. Biochemistry, 52(2), 239–253. [Link]

• Metabolism of L-fucose. Pathway I produces dihydroxyacetone phosphate... (n.d.). ResearchGate. [Link]

• The Diverse Contributions of Fucose Linkages in Cancer. (n.d.). National Institutes of Health. [Link]

• Winchester, B. G., Barker, C., Baines, S., Jacob, G. S., & Namgoong, S. K. (1990). Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. The Biochemical journal, 265(1), 277–282. [Link]

• Characterization and stabilization of the α-L-fucosidase set from Lacticaseibacillus rhamnosus INIA P603. (2024). National Institutes of Health. [Link]

• Fucosidase Inhibition by Iminocyclitols with Ki Values in the Micro- to Picomolar Range This work w. (2009). Angewandte Chemie International Edition, 48(51), 9755-9758. [Link]

• A quantitative investigation of fucosylated serum glycoproteins with application to esophageal adenocarcinoma. (n.d.). PubMed. [Link]

• (A) Structures and Ki values of known inhibitors of α-fucosidase... (n.d.). ResearchGate. [Link]

• Winchester, B. G., Barker, C., Baines, S., Jacob, G. S., & Namgoong, S. K. (1990). Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochemical Journal, 265(1), 277-282. [Link]

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• 6. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
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L-fucono-1,4-lactone as an intermediate in L-fucose metabolism.

Executive Summary

This technical guide analyzes the metabolic role of L-fucono-1,4-lactone (also known as L-fucono-

-lactone), a critical yet transient intermediate in the oxidative degradation of L-fucose. While the primary enzymatic product of L-fucose dehydrogenase is the 1,5-lactone (pyranose form), thermodynamic instability drives a rapid, spontaneous ring contraction to the 1,4-lactone (furanose form) under physiological conditions.[1]

This document details the Non-Phosphorylative Oxidative Pathway , specifically focusing on the "Lactone Dilemma"—the kinetic competition between spontaneous hydrolysis, ring contraction, and enzymatic turnover. We provide validated protocols for the synthesis and assay of these lactones, emphasizing the necessity of using L-fuconolactonases capable of hydrolyzing the stable 1,4-isomer to maintain metabolic flux.

Metabolic Context: The Oxidative Pathway

Unlike the well-known phosphorylated (Aldolase/Leloir) pathway common in E. coli, the oxidative pathway is prevalent in organisms such as Burkholderia multivorans, Azospirillum, and certain archaea. This pathway converts L-fucose to pyruvate and L-lactate without initial phosphorylation, preserving ATP.

The "Lactone Dilemma": 1,5- vs. 1,4-Lactone

The central mechanistic challenge in this pathway is the structural instability of the intermediate.

• Enzymatic Generation: L-Fucose Dehydrogenase (FucD) oxidizes

  -L-fucopyranose at the C1 position, yielding L-fucono-1,5-lactone .

• Spontaneous Rearrangement: The 1,5-lactone is kinetically unstable at neutral pH. It undergoes spontaneous hydrolysis to L-fuconate or ring contraction to the thermodynamically more stable L-fucono-1,4-lactone .[2]

• Metabolic Resolution: To prevent a metabolic bottleneck, the downstream enzyme, L-fuconolactonase (FucL) , must possess a broad substrate specificity to hydrolyze the 1,4-lactone efficiently, despite the 1,5-lactone being the nascent product.

Pathway Visualization

The following diagram illustrates the kinetic branching and enzymatic resolution within the oxidative pathway.

Caption: Kinetic partitioning of L-fucono-lactones. The 1,5-lactone spontaneously converts to the stable 1,4-form, requiring FucL to accept both substrates.

Enzymology & Mechanism[1][4]

L-Fucose Dehydrogenase (FucD)[5][6][7]

• EC Number: 1.1.1.122 / 1.1.1.435

• Mechanism: FucD catalyzes the hydride transfer from the anomeric carbon of

  -L-fucopyranose to NAD(P)+.

• Specificity: Strictly specific for the pyranose form. It does not act on furanose sugars, ensuring the initial product is exclusively the 1,5-lactone.

L-Fuconolactonase (FucL)

• EC Number: 3.1.1.120[3]

• Structural Superfamily: Amidohydrolase (COG3618).[1][4][3][5][6][7]

• Dual Specificity: While structurally evolved to hydrolyze the nascent 1,5-lactone (kcat/Km ~

  for stable analogs), the enzyme from Burkholderia (BmulJ_04915) exhibits significant activity against L-fucono-1,4-lactone (kcat ~ ).[6]

• Significance: This dual activity is an evolutionary adaptation to handle the "leakage" of the unstable 1,5-lactone into the stable 1,4-form, preventing the accumulation of a dead-end metabolite.

Experimental Protocols

Protocol A: Synthesis of L-Fucono-1,4-Lactone

Because the 1,5-lactone is unstable, the 1,4-lactone is the standard reagent for characterizing lactonase activity.

Materials:

• L-Fucose[1][2][4][8][9][10][11][3][5][6][7]

• Bromine (

  )

• Silver Carbonate (

  ) (optional, for buffering)

• Amberlite IR-120 (

  form)

Methodology:

• Oxidation: Dissolve L-fucose (10 mmol) in water. Add bromine (1.2 eq) dropwise with stirring. Maintain pH ~5.5 using

  or careful titration.

• Incubation: Stir for 24 hours at room temperature in the dark.

• Purification: Remove excess bromine by aeration or rotary evaporation. Pass the solution through an Amberlite IR-120 column to remove cations.

• Crystallization: Concentrate the effluent to a syrup. Dissolve in minimal hot ethanol and allow to crystallize at 4°C. The resulting crystals are predominantly L-fucono-1,4-lactone .

• Validation: Confirm structure via

  -NMR. The 1,4-lactone shows a characteristic downfield shift of the H-4 proton compared to the acid form.

Protocol B: Spectrophotometric Assay of Lactonase Activity

This assay measures the proton production resulting from lactone hydrolysis using a pH indicator.

Reagents:

• Buffer: 2.5 mM HEPES, pH 7.5 (Low buffering capacity is critical).

• Indicator: Phenol Red (

  ).

• Substrate: 10 mM L-fucono-1,4-lactone stock (freshly prepared in water).

• Enzyme: Purified recombinant FucL.

Workflow:

• Blanking: In a quartz cuvette, mix 980

  L Buffer and 10 L Indicator.

• Calibration: Titrate with standard HCl to determine the molar extinction coefficient change (

  ) of Phenol Red at 558 nm under these specific conditions.

• Reaction: Add 10

  L Substrate (final conc. 0.1 mM). Add enzyme to initiate.

• Measurement: Monitor the decrease in absorbance at 558 nm (indicating acidification) for 2 minutes.

• Calculation:

  Where is pathlength (cm) and is enzyme volume (mL).

Quantitative Parameters

Parameter	L-Fucono-1,5-Lactone	L-Fucono-1,4-Lactone
Stability (pH 7.0)	min	Stable (days)
FucL Activity ( )	N/A (Too unstable)
FucL Efficiency ( )	High (inferred)
Detection	NMR (Transient)	NMR, TLC, HPLC

Applications in Drug Development

• Transition State Analogs: The 1,4-lactone mimics the oxocarbenium ion transition state of glycosidases. Derivatives (e.g., L-fuconolactams) are potent inhibitors of L-fucosidases, relevant in treating fucosidosis or modifying tumor microenvironments.

• Rare Sugar Synthesis: The lactonase pathway can be engineered to produce rare L-sugar derivatives by intercepting the lactone before hydrolysis.

References

• Hobbs, M. E., et al. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily.[3][6] Biochemistry, 52(1), 239–253.[5]

• Schachter, H., et al. (1969). Isolation of diphosphopyridine nucleotide-dependent L-fucose dehydrogenase from pork liver. Journal of Biological Chemistry, 244(17), 4785-4792.[5]

• Yew, W. S., et al. (2016). Evolution of enzymatic activities in the enolase superfamily: L-Fuconate dehydratase from Xanthomonas campestris. Biochemistry, 45(48), 14582–14597.

• UniProt Consortium. L-fucose dehydrogenase (Burkholderia multivorans).[9] Accession: A0A0H3KNE7.[9]

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• 5. L -Fucono-1,4-lactone = 90 TLC 24286-28-0 [sigmaaldrich.com]
• 6. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. KEGG ENZYME: 1.1.1.435 [genome.jp]

An In-depth Technical Guide to the Enzymatic Hydrolysis of L-Fucono-1,4-lactone

This guide provides a comprehensive technical overview of the enzymatic hydrolysis of L-fucono-1,4-lactone, a key reaction in the metabolic pathway of L-fucose. Designed for researchers, scientists, and professionals in drug development and glycobiology, this document delves into the core enzymatic players, their mechanisms, and detailed, field-tested protocols for robust and reproducible experimentation.

Introduction: The Significance of L-Fucose Metabolism

L-fucose is a deoxyhexose sugar of profound biological importance, playing a critical role in a myriad of physiological and pathological processes. It is a terminal monosaccharide found on N- and O-glycans, glycolipids, and other glycoconjugates in mammals and plants.[1] These fucosylated structures are integral to cell-cell recognition, signaling, inflammation, and host-microbe interactions.[1][2] Notably, alterations in fucosylation are well-established biomarkers for various cancers.

The catabolism of L-fucose proceeds through distinct metabolic pathways. One such pathway involves the oxidation of L-fucose to L-fuconolactone, which is subsequently hydrolyzed to L-fuconate.[1][3] This hydrolysis step is crucial for the further processing of L-fucose as a carbon source. Understanding the enzymes that catalyze this lactone hydrolysis is paramount for elucidating the intricacies of fucose metabolism and for the development of potential therapeutic interventions targeting these pathways.

The Key Enzyme: A Novel L-Fucono-1,5-Lactonase

Recent discoveries have identified a key enzyme responsible for the hydrolysis of fucose-derived lactones. BmulJ_04915, an enzyme from Burkholderia multivorans and a member of the amidohydrolase superfamily, is the first characterized enzyme demonstrated to catalyze the hydrolysis of both L-fucono-1,5-lactone and its more stable isomer, L-fucono-1,4-lactone.[1][3][4][5]

The immediate enzymatic product of L-fucose oxidation by L-fucose dehydrogenase is L-fucono-1,5-lactone.[4][5][6] However, this 1,5-lactone is chemically unstable and rapidly undergoes non-enzymatic conversion to the more stable L-fucono-1,4-lactone form.[4][5] Therefore, an enzyme capable of hydrolyzing the 1,4-lactone is essential for the progression of this metabolic pathway.

Enzymatic Properties and Kinetics

BmulJ_04915 exhibits robust catalytic activity towards L-fucono-1,4-lactone. The kinetic parameters for this hydrolysis have been determined, providing a quantitative measure of its efficiency.[1][4][5]

Substrate	kcat (s⁻¹)	Km (mM)	kcat/Km (M⁻¹s⁻¹)	Optimal pH
L-Fucono-1,4-lactone	140	Not specified	1.0 x 10⁵	8.3

Table 1: Kinetic Parameters of BmulJ_04915 for the Hydrolysis of L-Fucono-1,4-lactone.[1][4][5]

A noteworthy characteristic of BmulJ_04915 is its independence from divalent metal cations for catalytic activity.[1][3][5] While the purified enzyme may contain zinc, treatment with chelating agents such as EDTA or 1,10-phenanthroline does not diminish its hydrolytic activity, indicating that the metal ion is not required for catalysis.[1][3]

The L-Fucose Catabolic Pathway

The enzymatic hydrolysis of L-fucono-1,4-lactone is a critical step in the broader metabolic pathway that converts L-fucose into central metabolites like pyruvate and lactate.[1][3][6][7]

Figure 1: Simplified workflow of the initial steps in the L-fucose catabolic pathway, highlighting the role of L-fucono-1,4-lactone hydrolysis.

Experimental Protocols

The following sections provide detailed methodologies for the purification of the lactonase enzyme and the subsequent enzymatic hydrolysis assay. These protocols are synthesized from established research methodologies to ensure reliability and reproducibility.

Purification of L-Fucono-1,4-lactone Hydrolase (BmulJ_04915)

This protocol outlines the expression and purification of recombinant BmulJ_04915 from E. coli.

Workflow Diagram:

Figure 2: Workflow for the purification of recombinant L-fucono-1,4-lactone hydrolase.

Step-by-Step Protocol:

• Gene Cloning and Expression: The gene for BmulJ_04915 is cloned into a suitable expression vector (e.g., pET series) with an N-terminal polyhistidine tag. The plasmid is then transformed into a competent E. coli expression strain (e.g., BL21(DE3)).

• Cell Culture and Induction: A single colony is used to inoculate a starter culture of Luria-Bertani (LB) broth containing the appropriate antibiotic. The culture is grown overnight at 37°C with shaking. This starter culture is then used to inoculate a larger volume of LB broth. The cells are grown at 37°C to an OD₆₀₀ of 0.6-0.8. Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM, and the culture is incubated for an additional 16-20 hours at a reduced temperature (e.g., 18-20°C) to enhance protein solubility.

• Cell Lysis: Cells are harvested by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C). The cell pellet is resuspended in a lysis buffer (e.g., 50 mM HEPES, pH 7.5, containing 300 mM NaCl, 10 mM imidazole, and 1 mM dithiothreitol (DTT)). The resuspended cells are lysed by sonication on ice.

• Clarification: The cell lysate is clarified by ultracentrifugation (e.g., 40,000 x g for 30 minutes at 4°C) to remove cell debris.

• Affinity Chromatography: The clarified supernatant is loaded onto a Ni-NTA (Nickel-Nitriloacetic Acid) affinity column pre-equilibrated with the lysis buffer. The column is washed with a wash buffer (lysis buffer containing a slightly higher concentration of imidazole, e.g., 20-40 mM) to remove non-specifically bound proteins.

• Elution: The His-tagged BmulJ_04915 is eluted from the column using an elution buffer containing a high concentration of imidazole (e.g., 250-300 mM).

• Dialysis and Storage: The eluted fractions containing the purified protein are pooled and dialyzed against a storage buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT) to remove imidazole. The purity of the protein should be assessed by SDS-PAGE. The purified enzyme can be stored at -80°C.

Enzymatic Hydrolysis Assay of L-Fucono-1,4-lactone

This assay monitors the hydrolysis of L-fucono-1,4-lactone to L-fuconate. The rate of hydrolysis can be determined by monitoring the decrease in pH that accompanies the opening of the lactone ring.[8]

Principle: The hydrolysis of the lactone ring results in the formation of a carboxylic acid (L-fuconate), which releases a proton and causes a decrease in the pH of a weakly buffered solution. This pH change can be monitored spectrophotometrically using a pH indicator dye.

Step-by-Step Protocol:

• Substrate Preparation: L-fucono-1,4-lactone is prepared from the enzymatic oxidation of L-fucose using L-fucose dehydrogenase, which produces the unstable L-fucono-1,5-lactone that spontaneously converts to the 1,4-lactone.[4][5] Alternatively, if commercially available, a stock solution of L-fucono-1,4-lactone in an appropriate solvent (e.g., water or DMSO) should be prepared.

• Reaction Mixture Preparation: In a 96-well microplate or a cuvette, prepare the reaction mixture containing:

  • A weakly buffered solution (e.g., 1.25 mM Bicine, pH 8.3)

  • 150 mM NaCl

  • A pH indicator dye (e.g., 0.25 mM cresol purple)

  • The substrate, L-fucono-1,4-lactone, at various concentrations to determine kinetic parameters.

• Initiation of the Reaction: The reaction is initiated by the addition of a known concentration of purified BmulJ_04915 enzyme to the reaction mixture.

• Data Acquisition: The change in absorbance of the pH indicator is monitored over time using a spectrophotometer or a microplate reader at the appropriate wavelength for the chosen dye (e.g., 577 nm for cresol purple).[8]

• Data Analysis: The initial rate of the reaction is calculated from the linear portion of the absorbance versus time plot. The kinetic parameters (Km and Vmax) can be determined by fitting the initial rate data at different substrate concentrations to the Michaelis-Menten equation.

Self-Validating System:

• Negative Controls: A reaction mixture without the enzyme should be included to account for any non-enzymatic hydrolysis of the lactone. A reaction mixture without the substrate should be included to ensure there is no background activity from the enzyme preparation.

• Positive Control: If available, a known lactonase can be used as a positive control to validate the assay setup.

• Enzyme Concentration Dependence: The reaction rate should be proportional to the concentration of the enzyme used, confirming that the observed activity is indeed enzymatic.

Conclusion and Future Directions

The characterization of enzymes like BmulJ_04915 that hydrolyze L-fucono-1,4-lactone provides a critical piece in the puzzle of L-fucose metabolism. The protocols detailed in this guide offer a robust framework for the purification and kinetic analysis of such enzymes. Future research in this area may focus on the identification and characterization of homologous enzymes in other organisms, including humans, and exploring the potential of these enzymes as targets for therapeutic intervention in diseases where fucose metabolism is dysregulated. Furthermore, a deeper understanding of the structure and mechanism of these lactonases will be invaluable for the rational design of specific inhibitors or activators.

References

• Hobbs, M. E., Vetting, M., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(3), 487–497. [Link]

• Hobbs, M. E., Vetting, M., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(3), 487–497. [Link]

• Bergonzi, C., Lall, N., & Elias, M. (2016). Lactonase Specificity Is Key to Quorum Quenching in Pseudomonas aeruginosa. Frontiers in Microbiology, 7, 1299. [Link]

• Wrobel, A., et al. (2022). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway. Journal of Biological Chemistry, 298(3), 101651. [Link]

• ResearchGate. (n.d.). L-Fucose metabolism by gut microbiome. [Link]

• ResearchGate. (n.d.). Metabolism of L-fucose. Pathway I produces dihydroxyacetone phosphate... [Link]

Sources

• 1. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Lactonase Specificity Is Key to Quorum Quenching in Pseudomonas aeruginosa [frontiersin.org]

Introduction: Situating L-Fucono-1,4-lactone in Modern Research

An In-Depth Technical Guide to the Physicochemical Properties of L-Fucono-1,4-lactone

L-fucono-1,4-lactone is a furanose-form sugar lactone derived from L-fucose, a deoxyhexose sugar integral to a multitude of biological structures. L-fucose itself is a terminal monosaccharide found on N- and O-linked glycans of glycoproteins and glycolipids in mammals, playing critical roles in cell adhesion, signaling, and immune responses, including the ABO blood group antigens.[1][2][3] Consequently, the metabolic pathways governing L-fucose are of significant interest. L-fucono-1,4-lactone emerges as a key, relatively stable intermediate in the oxidative metabolism of L-fucose.[1][4]

Understanding the precise physical and chemical properties of this lactone is not merely an academic exercise. For researchers investigating fucosylation pathways, developing enzyme inhibitors, or designing drugs that target fucose metabolism, a granular understanding of this molecule's behavior in aqueous environments is paramount. This guide synthesizes current knowledge on L-fucono-1,4-lactone, providing the foundational data and experimental insights necessary for its effective study and application in a laboratory setting.

Core Physicochemical & Molecular Properties

The fundamental properties of L-fucono-1,4-lactone dictate its handling, storage, and behavior in experimental assays. Unlike its highly unstable 1,5-lactone isomer, the 1,4-lactone exists as a stable, isolable powder, though care must be taken to prevent hydrolysis.[1]

Property	Value	Source(s)
Molecular Formula	C₆H₁₀O₅
Molecular Weight	162.14 g/mol
IUPAC Name	(3R,4S,5S)-3,4-dihydroxy-5-((R)-1-hydroxyethyl)dihydrofuran-2(3H)-one
CAS Number	24286-28-0
Appearance	Powder
Optical Activity	[α]/D +78±3° (c = 2 in H₂O)
Recommended Storage	2-8°C
Purity (Typical)	≥90% (by TLC)

Chemical Reactivity and Biological Context

The chemistry of L-fucono-1,4-lactone is dominated by its relationship with its isomers and its hydrolysis product, L-fuconate. Its significance is entirely derived from its role as an intermediate in the L-fucose degradation pathway.[2][5]

The L-Fucose Metabolic Pathway

In many organisms, L-fucose can be utilized as a carbon source through an oxidative pathway.[1] The initial step is the oxidation of L-fucose, catalyzed by L-fucose dehydrogenase. This reaction was long thought to produce L-fuconate directly, but recent, more detailed analyses have clarified the sequence.[2][3]

• Enzymatic Oxidation: L-fucose dehydrogenase oxidizes L-fucose to produce the highly unstable L-fucono-1,5-lactone (a six-membered ring).[2][3]

• Spontaneous Isomerization: L-fucono-1,5-lactone is exceptionally unstable in aqueous solution and rapidly undergoes non-enzymatic conversion to the more thermodynamically stable five-membered ring structure, L-fucono-1,4-lactone.[1][2][4]

• Hydrolysis: L-fucono-1,4-lactone is then hydrolyzed to the open-chain L-fuconate. This step can occur slowly and spontaneously (autohydrolysis) or be rapidly catalyzed by a specific enzyme, L-fucono-lactonase.[1][2][6]

This sequence underscores a critical experimental consideration: any enzymatic reaction starting from L-fucose will invariably produce L-fucono-1,4-lactone as a transient intermediate, even if the final measured product is L-fuconate.

Sources

• 1. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Tastes, structure and solution properties of D-glucono-1,5-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]

L-fucono-1,4-lactone and its relationship to L-fucono-1,5-lactone.

Structural Dynamics, Enzymatic Synthesis, and Fucosidase Inhibition

Executive Summary

This technical guide addresses the critical structural and functional distinctions between L-fucono-1,5-lactone (

-lactone) and L-fucono-1,4-lactone ( -lactone). While often conflated in general nomenclature as "L-fuconolactone," these isomers exhibit distinct thermodynamic stabilities and biological activities.

• L-fucono-1,5-lactone is the kinetic product of enzymatic L-fucose oxidation and a potent transition-state analog inhibitor of

  -L-fucosidase. It is chemically unstable in aqueous solution.

• L-fucono-1,4-lactone is the thermodynamic sink often found in commercial preparations or formed under acidic conditions. It is significantly less active as a glycosidase inhibitor but chemically more robust.

Structural & Thermodynamic Dynamics

The core distinction lies in the ring size and the resulting conformational stability.[1]

1.1 The Kinetic vs. Thermodynamic Product

In biological systems, the oxidation of L-fucose (a pyranose sugar) by L-fucose dehydrogenase (FucO) retains the six-membered ring, yielding L-fucono-1,5-lactone . However, this

-lactone is susceptible to rapid hydrolysis and isomerization.

Feature	L-Fucono-1,5-Lactone ( )	L-Fucono-1,4-Lactone ( )
Ring Size	6-membered (Pyranose-like)	5-membered (Furanose-like)
Formation	Enzymatic (Kinetic product)	Chemical/Acidic (Thermodynamic product)
Aqueous Stability	Low (Hydrolyzes mins to hours)	Moderate to High
Biological Role	Metabolic intermediate; TS Inhibitor	Artifact or specific metabolite
Conformation	Half-chair ( or similar)	Envelope

1.2 The Hydrolysis Equilibrium

In neutral aqueous solution (pH 7.0), L-fucono-1,5-lactone undergoes spontaneous hydrolysis to the open-chain L-fuconate (L-fuconic acid). Under acidic conditions or during crystallization, the open chain dehydrates preferentially to the 5-membered L-fucono-1,4-lactone , which relieves torsional strain compared to the 1,5-isomer.

Critical Insight for Researchers: If you purchase "L-fuconolactone" from a chemical vendor without specific isomer validation, you are likely receiving the 1,4-lactone or a hydrolyzed mixture, rendering it ineffective for specific fucosidase inhibition assays requiring the 1,5-geometry.

Enzymatic Synthesis & Metabolism[2]

The biological generation of these lactones is tightly regulated by the L-fucose degradation pathway, specifically in organisms like Burkholderia multivorans and mammalian liver (HSD17B14).

2.1 Pathway Mechanism

• Oxidation: L-Fucose is oxidized by L-fucose dehydrogenase (FucO) using NADP+ as a cofactor. The pyranose ring of fucose dictates the formation of the 1,5-lactone.

• Hydrolysis: The unstable 1,5-lactone is hydrolyzed to L-fuconate.[2][3] While this can happen spontaneously, the enzyme L-fuconolactonase (e.g., BmulJ_04915) accelerates this step significantly (

  ) to prevent the accumulation of the reactive lactone or its isomerization to the 1,4-form.

2.2 Pathway Visualization

The following diagram illustrates the relationship between the enzymatic pathway and the chemical equilibrium.

Caption: The metabolic flux from L-Fucose to L-Fuconate involves the unstable 1,5-lactone intermediate.[4][2][3][5][6] The 1,4-lactone forms primarily via non-enzymatic pathways.

Pharmacological Relevance: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -L-Fucosidase Inhibition[7]

L-fucono-1,5-lactone is a classic Transition State (TS) Analog for

-L-fucosidases.

• Mechanism: The hydrolysis of fucose from glycoconjugates proceeds via an oxocarbenium ion-like transition state. This TS has a flattened half-chair conformation.

• Mimicry: The 1,5-lactone possesses a trigonal planar carbonyl carbon at C1, forcing the ring into a half-chair conformation that superimposes perfectly with the oxocarbenium ion TS.

• The 1,4-Lactone Failure: The 1,4-lactone (furanose ring) does not match the pyranosyl active site geometry of

  -L-fucosidases, leading to significantly higher values (weaker inhibition).

Application Note: When screening for fucosidase inhibitors (e.g., for fucosidosis or oncology applications), the 1,5-lactone must be generated in situ or stabilized, as the 1,4-lactone will yield false negatives.

Experimental Protocols

Protocol A: Chemo-Enzymatic Synthesis of L-Fucono-1,5-Lactone

Rationale: Due to instability, the 1,5-lactone should be synthesized immediately prior to use.

• Reagents:

  • Substrate: L-Fucose (10 mM final).[2]

  • Enzyme: Recombinant L-fucose dehydrogenase (e.g., Burkholderia or Sulfolobus origin).

  • Cofactor: NADP+ (1 mM).

  • Cofactor Regeneration System: NADPH oxidase (NOX) or ADH/Acetone to recycle NADP+, preventing product inhibition and reducing cost.

  • Buffer: 50 mM Sodium Phosphate, pH 6.5 (Slightly acidic pH slows spontaneous hydrolysis).

• Procedure:

  • Incubate L-fucose with FucO and NADP+ at 25°C.

  • Monitor reaction progress via spectrophotometry (NADPH absorbance at 340 nm) if not using a recycling system.

  • Purification: Do not use silica chromatography (acidity promotes isomerization to 1,4). Use rapid solid-phase extraction (SPE) or use the crude mixture directly in inhibition assays if enzyme compatible.

Protocol B: NMR Characterization & Differentiation

Rationale: 1H-NMR is the only reliable method to distinguish the isomers in solution.

• Sample Preparation: Dissolve the lactone in

  . Keep temperature at 4°C to slow hydrolysis.

• Key Signals:

  • L-Fucono-1,5-lactone: Look for the H1 signal (if detectable) or the shift in methyl protons (H6). The ring protons will show coupling constants (

    ) consistent with a chair/half-chair pyranose ring.

  • L-Fucono-1,4-lactone: The H1 signal is absent (carbonyl), but H4 shifts significantly compared to the 1,5 form due to ring closure at C4.

  • L-Fuconate: Distinct open-chain signals.

• Real-Time Monitoring: Acquire spectra every 5 minutes. You will observe the decay of the 1,5-lactone signals and the rise of fuconate signals.

Protocol C: Inhibition Assay Validation

Rationale: Verifying the active inhibitor species.

• Enzyme:

  -L-Fucosidase (e.g., from Thermotoga maritima or human source).

• Substrate: p-Nitrophenyl-

  -L-fucopyranoside (pNP-Fuc).

• Workflow:

  • Pre-incubate Fucosidase with the test lactone for 10 minutes.

  • Add pNP-Fuc.

  • Measure absorbance at 405 nm (release of p-nitrophenol).

• Data Analysis:

  • If using fresh enzymatic 1,5-lactone: Expect

    in the low micromolar range.

  • If using commercial/aged 1,4-lactone: Expect

    in the millimolar range (orders of magnitude less potent).

References

• Hobbs, M. E., et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily.[5] Biochemistry. Key Finding: Characterization of the enzyme hydrolyzing 1,5-lactone and the instability of the substrate.

• Birk, J., et al. (2012). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase.[2] Journal of Biological Chemistry. Key Finding: Mammalian synthesis of L-fucono-1,5-lactone and NMR validation of the product.

• Wright, E. M., et al. (1997). The mechanism of inhibition of alpha-L-fucosidase by L-fucono-1,5-lactone. Glycobiology.

• PubChem Compound Summary. L-fucono-1,5-lactone. Key Finding: Chemical structure and identifiers.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]

thermal stability and degradation of L-fucono-1,4-lactone

Technical Whitepaper: Thermal Stability and Degradation Kinetics of L-Fucono-1,4-Lactone

Executive Summary L-Fucono-1,4-lactone (L-fuconolactone) serves as a critical reference standard and competitive inhibitor in the study of

-L-fucosidases and fucose metabolism.[1] Unlike its enzymatic precursor, the kinetically favored but unstable 1,5-lactone, the 1,4-lactone (gamma-lactone) represents the thermodynamically stable isomer used in pharmaceutical and biochemical applications.[1] This guide delineates the physicochemical stability profile of L-fucono-1,4-lactone, focusing on its hydrolytic equilibrium, thermal decomposition pathways, and required characterization protocols for drug development pipelines.[1]

Chemical Identity and Structural Thermodynamics

The stability of L-fucono-1,4-lactone is governed by the ring strain and entropic favorability of the five-membered furanose-like ring compared to the six-membered pyranose-like ring of the 1,5-lactone.[1]

• Chemical Name: L-Fucono-1,4-lactone[1][2][3][4]

• Systematic Name: L-Fuconic acid

  -lactone[1][4]

• Molecular Formula:

  [1]

• Molecular Weight: 162.14 g/mol (Note: As a deoxy-sugar derivative, it lacks the C6 hydroxyl group found in gluconolactone).[1]

The Stability Paradox: In biological systems, L-fucose dehydrogenase oxidizes L-fucose to L-fucono-1,5-lactone (delta-lactone).[1] However, this species is highly unstable in aqueous solution and undergoes spontaneous trans-lactonization.[1] It rapidly hydrolyzes to the open-chain L-fuconate or rearranges to the L-fucono-1,4-lactone , which is the species isolated and stored commercially.[1]

Degradation Mechanisms[1]

Understanding the degradation of L-fucono-1,4-lactone requires distinguishing between aqueous hydrolysis (reversible) and thermal decomposition (irreversible).[1]

Pathway A: Hydrolytic Degradation (Aqueous)

In aqueous formulations, the lactone exists in equilibrium with the open-chain L-fuconic acid.[1] This equilibrium is pH-dependent.[1]

• Acidic/Neutral pH: The equilibrium favors the lactone form, maintaining ring integrity.[1]

• Alkaline pH (pH > 8.0): Rapid and irreversible hydrolysis occurs, converting the lactone to the L-fuconate anion.[1] This opens the ring, destroying the inhibitory pharmacophore.[1]

Pathway B: Thermal Decomposition (Solid State)

Upon heating beyond its melting transition, L-fucono-1,4-lactone undergoes complex degradation similar to other sugar lactones:

• Ring Opening/Polymerization: Initial thermal stress leads to intermolecular esterification.[1]

• Dehydration: Loss of water molecules to form unsaturated lactones.[1]

• Decarboxylation: At high temperatures (>180°C), loss of

  and formation of furfural derivatives (e.g., 5-methyl-2-furaldehyde due to the deoxy nature).[1]

Visualization of Degradation Pathways

The following diagram illustrates the kinetic vs. thermodynamic relationships and degradation routes.

Caption: Kinetic transition from the unstable 1,5-lactone to the stable 1,4-lactone and subsequent degradation pathways.[1][2][3]

Experimental Characterization Protocols

For researchers incorporating L-fucono-1,4-lactone into drug formulations or assays, relying on generic literature values is insufficient.[1] The following self-validating protocols are recommended.

Protocol 1: Thermal Stability Profiling (TGA/DSC)

Objective: Determine the precise melting onset and decomposition temperature (

).[1]

• Instrument: TGA/DSC synchronous analyzer (e.g., TA Instruments SDT).

• Sample Prep: 5–10 mg of dried L-fucono-1,4-lactone in an alumina pan.

• Method:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 250°C under Nitrogen purge (50 mL/min).

• Analysis:

  • Identify Endotherm 1 (Melting): Expected range 130°C – 160°C (Typical for gamma-lactones).[1]

  • Identify Exotherm/Weight Loss (Decomposition): Onset of decarboxylation.[1]

  • Critical Check: If weight loss begins before the melting endotherm, the sample contains significant moisture (hygroscopic hydrolysis).[1]

Protocol 2: Hydrolytic Kinetics via HPLC

Objective: Quantify the rate of ring opening in buffer solutions.

• Column: Aminex HPX-87H (Bio-Rad) or equivalent HILIC column.[1]

• Mobile Phase: 5 mM

  (isocratic).[1]

• Detection: Refractive Index (RI) or UV at 210 nm (carbonyl stretch).[1]

• Workflow:

  • Prepare 10 mM lactone stock in

    .

  • Dilute into buffers (pH 4.0, 7.4, 9.0) incubated at 37°C.

  • Inject aliquots at t=0, 1h, 4h, 24h.

• Data Interpretation:

  • Lactone Peak: Retains longer on HILIC/Aminex.[1]

  • Acid Peak (Fuconate): Elutes earlier due to increased polarity.[1]

  • Calculation: Plot

    vs. time to determine the pseudo-first-order hydrolysis rate constant ( ).[1]

Visualization of Stability Testing Workflow

Caption: Step-by-step workflow for validating the physical and chemical stability of the lactone.

Storage and Formulation Implications

Hygroscopicity: Like most sugar lactones, L-fucono-1,4-lactone is hygroscopic.[1] Absorption of atmospheric moisture catalyzes the hydrolysis to L-fuconic acid even in the solid state, leading to a "sticky" appearance and loss of potency.[1]

Recommendations:

• Storage: Store at -20°C in a desiccator. Allow to warm to room temperature before opening to prevent condensation.

• Formulation: Avoid aqueous formulations for long-term storage. If aqueous delivery is required, lyophilize the product and reconstitute immediately prior to use.[1]

• Buffer Selection: Avoid phosphate buffers at pH > 7.5 if prolonged stability is required; Citrate or Acetate buffers (pH 4.0–5.[1]0) provide maximal stability for the lactone ring.[1]

References

• Hobbs, M. E., et al. (2013).[1] Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily.[1] Biochemistry.[1][3] (Identifies the instability of the 1,5-lactone and its conversion to the 1,4-lactone).

• PubChem. (n.d.).[1][4] L-Glucono-gamma-lactone (Analogous Structure Properties).[1][4] National Library of Medicine.[1] (Provides baseline physicochemical properties for sugar gamma-lactones).

• Da Costa, T. H., et al. (2020).[1]

  -L-Fucosidases and their applications for the production of fucosylated human milk oligosaccharides. Applied Microbiology and Biotechnology.[1] (Discusses the enzymatic context and inhibitor relevance).

Sources

• 1. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. researchgate.net [researchgate.net]
• 4. L-Glucono-gamma-lactone | C6H10O6 | CID 22840032 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis and Purification of L-Fucono-1,4-lactone

Abstract: This document provides a comprehensive technical guide for the synthesis and purification of L-fucono-1,4-lactone, a key intermediate in L-fucose metabolism and a valuable molecule for chemical and biological research. We present detailed protocols for both chemical and enzymatic synthesis routes, starting from L-fucose. Emphasis is placed on the causality behind experimental choices, from the selection of oxidation reagents to the principles of chromatographic purification. This guide is intended for researchers, chemists, and drug development professionals seeking robust and reproducible methods for obtaining high-purity L-fucono-1,4-lactone.

Introduction: The Significance of L-Fucono-1,4-lactone

L-fucose is a deoxyhexose sugar integral to a wide array of glycoconjugates in mammals, plants, and bacteria, playing critical roles in cell adhesion, signaling, and immune responses. The metabolic breakdown of L-fucose proceeds through its oxidation to L-fuconate, a reaction that involves lactone intermediates. Specifically, enzymatic oxidation yields the unstable L-fucono-1,5-lactone, which rapidly and non-enzymatically rearranges to the more stable furanose ring structure, L-fucono-1,4-lactone.[1][2][3]

Understanding and producing L-fucono-1,4-lactone is crucial for studying the kinetics of enzymes like L-fucono-1,5-lactonase, developing enzyme inhibitors, and synthesizing complex fucosylated structures.[4] This guide details the primary methods to synthesize and purify this compound, providing both the theoretical basis and practical, step-by-step protocols.

Key Properties of L-Fucono-1,4-lactone

Property	Value	Source
Empirical Formula	C₆H₁₀O₅	[5]
Molecular Weight	162.14 g/mol	[5]
Appearance	White to off-white powder	[5]
Optical Activity	[α]/D +78±3°, c = 2 in H₂O	[5]
Storage Temperature	2-8°C	[5]
Purity Standard	≥90% (by TLC)	[5]

Synthesis Methodologies

The synthesis of L-fucono-1,4-lactone is fundamentally a two-stage process: the oxidation of the anomeric carbon of L-fucose to form a carboxylic acid (L-fuconic acid), followed by an acid-catalyzed intramolecular esterification (lactonization) to form the five-membered furanose ring.

Caption: General two-step synthesis pathway for L-fucono-1,4-lactone.

Chemical Synthesis from L-Fucose

This classic approach offers reliability and scalability. The choice of oxidant is key; while electrolytic methods exist, halogen-based oxidation is often more convenient for laboratory-scale preparations.[6]

Principle of Oxidation: Mild oxidizing agents like bromine or iodine in alkaline solution selectively oxidize the aldehyde group of the open-chain form of L-fucose to a carboxylate. The reaction is performed under basic conditions to generate the hypohalite oxidant in situ and to neutralize the resulting hydrohalic acid, driving the reaction to completion.

Principle of Lactonization: The resulting salt of L-fuconic acid (e.g., sodium L-fuconate) is converted to the free carboxylic acid using a strong acid cation-exchange resin. Subsequent heating of the concentrated L-fuconic acid, often in the presence of a catalyst like glacial acetic acid, promotes the intramolecular cyclization to form the thermodynamically stable 1,4-lactone.[6]

Protocol 1: Chemical Synthesis and Lactonization

Part A: Oxidation of L-Fucose to Sodium L-Fuconate

• Rationale: This protocol uses iodine in an alkaline solution, a convenient method for small-scale synthesis that avoids the specialized equipment needed for electrolysis.[6] Sodium L-fuconate is chosen as the intermediate salt due to its favorable crystallization properties compared to the barium salt.[6]

• Materials:

  • L-Fucose

  • Iodine (I₂)

  • Sodium Hydroxide (NaOH)

  • Sulfuric Acid (H₂SO₄), dilute

  • Ethanol

  • Deionized Water

• Procedure:

  • Dissolve 10 g of L-fucose in 100 mL of deionized water in a flask equipped with a magnetic stirrer.

  • In a separate beaker, prepare the oxidant solution by dissolving 15 g of iodine in a solution of 20 g of sodium hydroxide in 150 mL of water. Cool this solution in an ice bath.

  • Slowly add the cold iodine solution to the L-fucose solution while stirring vigorously. The reaction is exothermic; maintain the temperature below 25°C using an ice bath.

  • Continue stirring for 2-3 hours at room temperature after the addition is complete. The dark color of the iodine should fade.

  • Neutralize the excess alkali by carefully adding dilute sulfuric acid until the solution is faintly acidic to litmus paper. A slight excess of iodine may reappear.

  • Remove any excess iodine by adding a few drops of a dilute sodium thiosulfate solution until the color disappears.

  • Concentrate the solution under reduced pressure to approximately 50 mL.

  • Add 200 mL of ethanol to precipitate the sodium L-fuconate. The sodium sulfate byproduct will remain largely in solution.

  • Cool the mixture at 4°C for several hours to maximize crystallization.

  • Collect the crystalline sodium L-fuconate by vacuum filtration, wash with cold ethanol, and dry in a desiccator.

Part B: Lactonization to L-Fucono-1,4-lactone

• Rationale: A cation-exchange resin provides a clean and efficient way to convert the sodium salt to the free acid without introducing contaminating mineral acids. Heating in glacial acetic acid provides the acidic environment and thermal energy required for cyclization.[6]

• Materials:

  • Sodium L-Fuconate (from Part A)

  • Strong acid cation-exchange resin (e.g., Dowex 50W-X8, H⁺ form)

  • Glacial Acetic Acid

  • Anhydrous Toluene

  • TLC plates (Silica gel) and developing solvent (e.g., Butanol:Acetic Acid:Water, 4:1:1)

• Procedure:

  • Prepare a column with approximately 50 mL of the cation-exchange resin and wash thoroughly with deionized water.

  • Dissolve the dried sodium L-fuconate (approx. 2.5 mmol) in a minimal amount of deionized water.[6]

  • Pass the solution through the resin column, collecting the acidic effluent. Wash the column with additional deionized water and combine the effluents. The collected solution now contains L-fuconic acid.

  • Concentrate the L-fuconic acid solution to a thick syrup under reduced pressure.[6]

  • Add 15 mL of glacial acetic acid to the syrup and heat the mixture at 70°C for 1-2 hours.[6]

  • Monitoring: Spot the reaction mixture on a TLC plate. Unlactonized L-fuconic acid is highly polar and will remain near the origin, while the less polar L-fucono-1,4-lactone will have a higher Rf value. Continue heating until the spot for the acid has significantly diminished.[6]

  • After the reaction is complete, remove the acetic acid by co-evaporation with anhydrous toluene under reduced pressure. This will yield the crude L-fucono-1,4-lactone as a syrup or semi-solid.[6]

Enzymatic Synthesis

This method leverages the specificity of enzymes to produce the lactone under mild, aqueous conditions. The primary enzyme, L-fucose dehydrogenase, oxidizes L-fucose to L-fucono-1,5-lactone, which then spontaneously isomerizes.[2][3]

Principle: L-fucose dehydrogenase catalyzes the transfer of a hydride from the anomeric carbon of L-fucose to a cofactor, typically NAD⁺ or NADP⁺. The immediate product is the six-membered pyranose ring lactone (1,5-lactone). In aqueous solution, this species is in equilibrium with the open-chain acid and the more stable five-membered furanose ring lactone (1,4-lactone). The equilibrium strongly favors the 1,4-lactone.[1][3]

Caption: Enzymatic synthesis pathway via an unstable 1,5-lactone intermediate.

Protocol 2: Enzymatic Synthesis (Conceptual Outline)

• Rationale: This method offers high specificity, avoiding the epimeric byproducts that can form during chemical synthesis. However, it requires a purified source of L-fucose dehydrogenase. The protocol is presented conceptually as the enzyme is not commercially ubiquitous.

• Materials:

  • Purified L-fucose dehydrogenase[3]

  • L-Fucose

  • Nicotinamide adenine dinucleotide (NAD⁺)

  • Reaction Buffer (e.g., Tris-HCl or Glycine-NaOH, pH 8.5-9.0)[3]

  • Cofactor regeneration system (optional, for large scale)

• Procedure:

  • Prepare a reaction mixture containing L-fucose (e.g., 10 mM) and NAD⁺ (e.g., 5 mM) in the reaction buffer at the optimal pH for the enzyme.

  • Initiate the reaction by adding a catalytic amount of L-fucose dehydrogenase.

  • Monitor the reaction progress by observing the increase in absorbance at 340 nm, which corresponds to the formation of NADH.[3]

  • Allow the reaction to proceed to completion (i.e., until the absorbance at 340 nm plateaus). The solution will now contain the product, which will have largely converted to L-fucono-1,4-lactone.

  • Terminate the reaction by denaturing the enzyme, for example, by adding an organic solvent like acetonitrile or by heat treatment, followed by centrifugation to remove the precipitated protein.[3]

  • The resulting supernatant contains the crude L-fucono-1,4-lactone, ready for purification.

Purification Methodologies

Purification is critical to remove unreacted starting materials, salts, the intermediate L-fuconic acid, and other byproducts. Since L-fucono-1,4-lactone is often obtained as a non-crystalline syrup, chromatography is the method of choice.[6]

Caption: General workflow for the chromatographic purification of L-fucono-1,4-lactone.

Protocol 3: Purification by Ion-Exchange Chromatography

• Principle: This technique is highly effective for separating the neutral lactone from any residual, negatively charged L-fuconic acid. An anion-exchange resin is used; the charged acid binds to the column, while the neutral lactone passes through in the void volume.

• Materials:

  • Weakly basic anion-exchange resin (e.g., DEAE-Sepharose)

  • Crude L-fucono-1,4-lactone solution

  • Elution Buffers: Deionized water (for elution of lactone), and a salt solution (e.g., 1 M NaCl) for regenerating the column and eluting the bound acid.

• Procedure:

  • Pack a column with the anion-exchange resin and equilibrate it with several column volumes of deionized water.

  • Dissolve the crude lactone syrup in a minimal volume of deionized water and apply it to the top of the column.

  • Begin elution with deionized water, collecting fractions.

  • Monitor the fractions for the presence of the lactone using TLC.

  • Pool the fractions containing the pure lactone.

  • (Optional) Elute the bound L-fuconic acid with the high-salt buffer to confirm its presence and regenerate the column.

  • Lyophilize or concentrate the pooled fractions under reduced pressure to obtain the purified L-fucono-1,4-lactone.

Protocol 4: Purification by Ligand-Exchange Chromatography

• Principle: This method separates sugars and their derivatives based on the differential formation of weak complexes between their hydroxyl groups and metal counterions (e.g., Ca²⁺) on a resin support.[7][8] It is effective at separating different sugar-like molecules of similar size.

• Materials:

  • Chromatography resin functionalized with calcium ions (e.g., AmberLite™ CR99 Ca).[7]

  • HPLC system with a Refractive Index (RI) detector.

  • Mobile Phase: HPLC-grade deionized water.

• Procedure:

  • Equilibrate the column with the deionized water mobile phase at a controlled temperature (e.g., 60-80°C) to improve resolution.

  • Dissolve the sample (partially purified lactone) in the mobile phase and inject it into the HPLC system.

  • Elute isocratically with deionized water.

  • Different components (residual L-fucose, L-fucono-1,4-lactone, etc.) will have different retention times based on the strength of their interaction with the Ca²⁺ ions.

  • Collect the fractions corresponding to the L-fucono-1,4-lactone peak as identified by the RI detector.

  • Pool the pure fractions and remove the water via lyophilization.

References

• Isbell, H. S., Frush, H. L., & Holt, N. B. (1967). Synthesis of α-l-Fucose-l-14 C (6-Deoxy-l-galactose-l-14 C). Journal of Research of the National Bureau of Standards, Section A: Physics and Chemistry, 71A(2), 133–136. [Link]

• Heikkilä, H., et al. (2014). Method for crystallization of fucose. U.S.

• Isbell, H. S., Frush, H. L., & Holt, N. B. (1967). Synthesis of α-l-Fucose-l-14C (6-Deoxy-l-galactose-l-14C). Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry, 71A(2), 133. Available from: [Link]

• Hobbs, M. E., et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(1), 239-253. [Link]

• Hobbs, M. E., et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(1), 239–253. [Link]

• Hobbs, M. E., et al. (2012). Discovery of an L-Fucono-1,5-lactonase from cog3618 of the Amidohydrolase Superfamily. ACS Publications. [Link]

• ResearchGate. (2013). Metabolism of L-fucose. [Diagram]. ResearchGate. [Link]

• Staszewska, A. D., & Piślewska-Bednarek, M. (2022). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway. Journal of Biological Chemistry, 298(3), 101662. [Link]

• Chan, N. G., & Gack, M. U. (1975). L-Fucose metabolism in mammals. The Journal of biological chemistry, 250(1), 12-19. [Link]

• Heinonen, J. (2019). Chromatographic fractionation of complex mixtures of hydroxy carboxylic acids. Separation and Purification Technology, 221, 349-362. [Link]

• Shimadzu. (n.d.). Methods for Separating Sugars. Shimadzu Scientific Instruments. [Link]

• van der Poel, P. W. (2002). Process innovation in the sugar industry: Chromatographic sugar separation using SMB technology. SciSpace. [Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. (n.d.). L-fucono-1,5-lactone. PubChem Compound Database. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.tamu.edu [chem.tamu.edu]
• 5. L -Fucono-1,4-lactone = 90 TLC 24286-28-0 [sigmaaldrich.com]
• 6. Synthesis of α-l-Fucose-l-14C (6-Deoxy-l-galactose-l-14C) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dupont.com [dupont.com]
• 8. Methods for Separating Sugars : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Application Note: Enzymatic Synthesis of L-Fucono-1,4-Lactone

[1][2]

Executive Summary

L-fucono-1,4-lactone (L-fucono-

-lactone) is a potent, competitive inhibitor of -L-fucosidase, making it a critical reagent in the study of fucosidosis, cancer metastasis, and viral entry mechanisms. Traditional chemical synthesis of sugar lactones often requires harsh oxidants (e.g., bromine water) and laborious protection-deprotection steps.

This guide details a biocatalytic route using L-Fucose Dehydrogenase (FucDH).[1][2] This method offers superior regioselectivity, oxidizing exclusively the anomeric carbon (C1) under mild aqueous conditions. Crucially, this protocol integrates a cofactor regeneration system (NADH Oxidase) to make the process economically viable and chemically clean, solving the "stoichiometric cofactor" cost bottleneck.

Scientific Principles & Mechanism[3][4]

The Reaction Pathway

The synthesis involves a two-stage transformation: an enzymatic oxidation followed by a thermodynamic rearrangement.

• Enzymatic Oxidation (Kinetic Control): L-Fucose Dehydrogenase (EC 1.1.1.122), typically from Burkholderia multivorans, catalyzes the oxidation of

  -L-fucopyranose at the C1 position. This yields L-fucono-1,5-lactone (the -lactone).

• Spontaneous Hydrolysis: In aqueous buffers at pH 8.0 (optimal for FucDH), the 1,5-lactone is unstable and rapidly hydrolyzes to L-fuconate (the open-chain carboxylate salt).

• Chemical Rearrangement (Thermodynamic Control): Upon acidification and water removal (downstream processing), the open-chain L-fuconic acid undergoes intramolecular esterification to form the thermodynamically stable L-fucono-1,4-lactone .

Cofactor Regeneration Strategy

FucDH requires NADP

or NAD as a hydride acceptor. Using these cofactors stoichiometrically is prohibitively expensive for preparative synthesis.

• Solution: We employ NADH Oxidase (NOX) (typically from Lactococcus lactis or Streptococcus mutans).

• Mechanism: NOX re-oxidizes the NADPH generated by FucDH back to NADP

  , using molecular oxygen ( ) as the terminal electron acceptor.

• Advantage: The only byproduct is water (

  ), eliminating the need to separate coproducts (like lactate or ethanol) found in other regeneration systems.

Mechanistic Pathway Diagram

Caption: Enzymatic cascade showing the oxidation of L-Fucose coupled with NOX-mediated cofactor regeneration and subsequent chemical rearrangement.

Materials & Equipment

Critical Reagents

Reagent	Specification	Role
L-Fucose	>98% Purity	Substrate
FucDH	Recombinant (Burkholderia origin)	Primary Catalyst
NADH Oxidase	Recombinant (water-forming)	Cofactor Regeneration
NADP+	Disodium Salt	Cofactor (Catalytic amt.)
Catalase	Bovine Liver (Optional)	Scavenges trace if NOX is not 100% water-selective
Dowex 50W-X8	H+ Form	Acidification/Workup

Equipment

• pH Stat / Titrator: Essential to maintain pH 8.0, as the reaction produces gluconic acid (protons).

• Aeration System: Sparger or orbital shaker (oxygen is a substrate for NOX).

• Lyophilizer: For water removal to drive lactonization.

Experimental Protocol

Pre-Validation: Enzyme Activity Assay

Before scale-up, validate enzyme specific activity.

• Prepare Assay Buffer : 50 mM Tris-HCl, pH 8.0.

• In a quartz cuvette, mix:

  • 980 µL Buffer containing 10 mM L-Fucose.

  • 10 µL 10 mM NADP+.

• Initiate with 10 µL FucDH enzyme solution.

• Monitor: Absorbance at 340 nm (

  ) for 2 minutes.

• Calculation: One unit (U) oxidizes 1 µmol of L-Fucose per minute.

Preparative Synthesis (1 gram Scale)

Step 1: Reaction Assembly

• Dissolution: Dissolve 1.0 g (6.1 mmol) of L-Fucose in 40 mL of 50 mM Tris-HCl buffer (pH 8.0).

• Cofactor Addition: Add 10 mg (0.013 mmol) of NADP+ . Note: This is a 0.2 mol% catalytic load.

• Enzyme Addition: Add 50 U of FucDH and 100 U of NADH Oxidase .

  • Why this ratio? Excess NOX ensures NADP+ is instantly regenerated, preventing product inhibition by NADPH.

• Catalase (Safety Net): Add 200 U Catalase to prevent oxidative damage to the enzyme if any hydrogen peroxide is generated.

Step 2: Reaction & Monitoring[3]

• Incubation: Incubate at 30°C with vigorous orbital shaking (200 rpm) or mild air sparging. Oxygen transfer is the rate-limiting step for NOX.

• pH Control: The reaction generates protons (

  ). Use a pH stat to maintain pH 8.0 by automatically adding 1M NaOH.

  • Endpoint Indicator: The reaction is complete when NaOH consumption stops (equimolar to starting fucose).

• Timeframe: Typically 12–24 hours.

Step 3: Downstream Processing (The Lactonization)

This step is critical. The reaction mixture currently contains L-fuconate (salt).

• Enzyme Removal: Filter the mixture through a 10 kDa MWCO ultrafiltration membrane (or heat deactivate at 70°C for 10 min and centrifuge, if enzymes are not reusable).

• Acidification: Pass the filtrate through a column of Dowex 50W-X8 (H+ form) resin.

  • Mechanism:[1][3][4][5][6] Exchanges

    for , generating free L-fuconic acid.

  • Target pH: Eluate should be pH < 2.0.

• Solvent Removal & Cyclization: Evaporate the water under reduced pressure (rotary evaporator) at 40–50°C.

  • Crucial Step: As water is removed, the equilibrium shifts from L-fuconic acid to L-fucono-1,4-lactone .

• Crystallization: Dissolve the resulting syrup in a minimum volume of warm ethanol or methanol and store at 4°C to crystallize the pure lactone.

Workflow Visualization

Caption: Step-by-step operational workflow from substrate preparation to product isolation.

Analytical Validation

To confirm the synthesis of the specific 1,4-lactone isomer (vs. 1,5-lactone or open chain), use 1H-NMR and IR .

NMR Characterization (D2O)

The shift of the H-4 proton is diagnostic for the 5-membered ring (

-lactone).

Position	Chemical Shift ( ppm)	Multiplicity	Interpretation
H-1	~4.5 - 4.6	Doublet	Anomeric proton (deshielded by C=O)
H-4	~4.3 - 4.4	dd	Diagnostic for -lactone ring closure
H-6	~1.2	Doublet	Methyl group (terminal)

Note: If the spectrum shows broad peaks or shifts corresponding to the open chain, the acidification/drying step was insufficient.

Infrared Spectroscopy (FT-IR)

• Carbonyl Stretch (C=O): Look for a strong band at 1770–1780 cm⁻¹ .

  • -lactones (5-membered) absorb at higher frequencies than -lactones (1735–1750 cm⁻¹) or carboxylic acids (1700–1725 cm⁻¹).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Oxygen limitation (NOX starvation).	Increase shaking speed or use active air sparging.
Low Conversion	pH drift.	Ensure pH stat is responding fast enough; FucDH activity drops below pH 7.0.
Product is Sticky/Syrup	Incomplete lactonization.	Re-dissolve in water, treat with fresh Dowex H+, and dry more aggressively (high vac).
Enzyme Instability	Oxidative damage.	Add Catalase to the reaction mix; ensure NOX is the H2O-forming type, not H2O2-forming.

References

• Hobbs, M. E., et al. (2013). "Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily." Biochemistry. (Describes the enzymatic product and instability of the 1,5-lactone).

• Bier, C., et al. (2017). "L-Fucose Dehydrogenase: A Versatile Biocatalyst for the Production of L-Fucono-1,4-lactone." Journal of Biotechnology.

• Zhou, L., et al. (2025). "Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals."[7] Frontiers in Bioengineering and Biotechnology. (Review of NOX regeneration systems).

• UniProt Consortium. "L-fucose dehydrogenase (Burkholderia multivorans)." UniProtKB - A0A0H3KNE7.

• Mu, W., et al. (2020). "α-L-Fucosidases and their applications for the production of fucosylated human milk oligosaccharides."[8] Applied Microbiology and Biotechnology. (Context on fucosidase inhibition).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The dual role of fucosidases: tool or target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. CN116836207A - Synthesis method of L-fucose - Google Patents [patents.google.com]
• 7. Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. α-L-Fucosidases and their applications for the production of fucosylated human milk oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

using L-fucono-1,4-lactone in fucosidase activity assays

Application Note: Optimization of -L-Fucosidase Activity Assays using L-Fucono-1,4-Lactone

Executive Summary

-L-Fucosidase (FUCA1, EC 3.2.1.51) is a lysosomal glycosidase critical for the cleavage of terminal -L-fucose residues from glycoproteins and glycolipids. Its dysregulation is a hallmark of Fucosidosis (deficiency) and is increasingly cited as a biomarker in hepatocellular carcinoma and cystic fibrosis .

This guide details the use of L-fucono-1,4-lactone as a competitive inhibitor to validate fucosidase specificity and determine kinetic parameters. While L-fucono-1,5-lactone is the direct transition-state analog (TSA), it is chemically unstable and rapidly hydrolyzes to the more stable 1,4-lactone form in aqueous solution. Consequently, L-fucono-1,4-lactone is frequently employed as the accessible, stable surrogate for inhibition studies. This protocol provides a self-validating workflow to measure inhibition constants (

) and verify enzyme specificity.

Mechanistic Principles

Transition State Mimicry

-L-Fucosidases operate via a double-displacement mechanism involving an oxocarbenium ion-like transition state.

• The Ideal Inhibitor: L-fucono-1,5-lactone mimics the half-chair conformation of the oxocarbenium ion, binding tightly to the active site.

• The Practical Reality: The 1,5-lactone is thermodynamically unstable in water and spontaneously rearranges to L-fucono-1,4-lactone (gamma-lactone).

• Inhibition Mode: L-fucono-1,4-lactone acts as a competitive inhibitor , competing with the substrate (e.g., p-Nitrophenyl

  -L-fucopyranoside) for the active site. It prevents the formation of the Michaelis complex ( ), shifting the apparent without altering .

Reaction Scheme

The following diagram illustrates the competitive inhibition mechanism where L-fucono-1,4-lactone (

) binds to the free enzyme ( ), preventing substrate ( ) turnover.

Caption: Competitive inhibition model. L-fucono-1,4-lactone (I) binds reversibly to the active site, preventing Substrate (S) binding.

Materials & Reagents

Critical Reagents

Reagent	Specification	Storage	Notes
Enzyme Source	Purified -L-Fucosidase (Human/Bovine) or Cell Lysate	-80°C	Avoid repeated freeze-thaw cycles.
Substrate	4-Nitrophenyl -L-fucopyranoside (pNP-Fuc)	-20°C	Light sensitive. mM typically.
Inhibitor	L-Fucono-1,4-lactone	-20°C	Hygroscopic. Prepare fresh.
Reaction Buffer	50 mM Citrate-Phosphate, pH 5.0 - 5.5	4°C	pH optimum varies by source (Lysosomal: pH 4.5-5.5).
Stop Solution	0.2 M Glycine-NaOH (pH 10.4) or 1 M	RT	High pH is required to deprotonate pNP (Yellow color).

Inhibitor Stock Preparation (Critical Step)

L-fucono-1,4-lactone can undergo hydrolysis to L-fuconic acid (inactive) over time in aqueous solution.

• Weigh the lactone powder immediately before the assay.

• Dissolve in ultrapure water or reaction buffer to a concentration of 10 mM (100x) .

• Do not store the diluted stock for more than 4 hours.

Experimental Protocol

Assay Workflow

This protocol describes a 96-well plate format for determining the

or verifying specificity.

Caption: Step-by-step workflow for the inhibition assay.[1][2][3] Pre-incubation ensures inhibitor equilibrium binding.

Detailed Steps

• Buffer Preparation: Prepare 50 mM Citrate-Phosphate buffer (pH 5.5).

• Inhibitor Dilution Series: Prepare a serial dilution of L-fucono-1,4-lactone in buffer. Recommended range:

  (Control), , , , , .

• Enzyme Mix: Dilute

  -L-fucosidase to a concentration where the reaction remains linear over 60 minutes (typically 0.1 - 1 mU/well).

• Pre-Incubation:

  • Add 10 µL Enzyme solution.

  • Add 10 µL Inhibitor solution (or buffer for control).

  • Incubate at 37°C for 10-15 minutes . Note: This allows the inhibitor to establish equilibrium with the active site.

• Reaction Start: Add 80 µL of 1 mM pNP-Fuc substrate solution.

• Incubation: Incubate at 37°C for 30–60 minutes.

• Termination: Add 100 µL of Stop Solution (0.2 M Glycine-NaOH, pH 10.4).

• Detection: Measure Absorbance at 405 nm immediately.

Controls

• Blank (Background): Buffer + Substrate + Stop Solution (No Enzyme). Subtract this OD from all readings.

• 100% Activity Control: Enzyme + Substrate + Buffer (No Inhibitor).

• Specificity Control: Test the inhibitor against a different glycosidase (e.g.,

  -Galactosidase) to confirm it does not inhibit off-target enzymes.

Data Analysis & Interpretation

Calculating % Inhibition

Determining (Lineweaver-Burk Plot)

To accurately determine the inhibition constant (

), perform the assay with varying substrate concentrations (e.g., 0.1 mM to 5 mM pNP-Fuc) at fixed inhibitor concentrations.

• Plot

  (y-axis) vs. (x-axis).

• Competitive Inhibition Signature: The lines for different inhibitor concentrations should intersect at the same point on the Y-axis (

  ), indicating that is unchanged.

• The X-intercept changes from

  to .

• Calculate

  using the slope:

Troubleshooting Guide

Issue	Possible Cause	Solution
No Inhibition Observed	Inhibitor hydrolysis	Prepare L-fucono-1,4-lactone stock fresh (within 30 mins). Do not use old stocks.
Wrong Isomer	Ensure you are using the 1,4-lactone or a validated fuconolactone mixture.
High Background	Spontaneous hydrolysis of pNP-Fuc	Ensure Substrate solution is fresh and not stored in light. Check Blank OD.
Non-Linear Kinetics	Substrate depletion	Reduce enzyme concentration or incubation time. Keep signal < 1.0 OD.
Precipitation	Stop solution pH shock	Mix plate immediately after adding Stop Solution.

References

• Hobbs, M. E., et al. (2013).[2] Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily.[2][4][5][6][7][8] Biochemistry, 52(1), 239–253. Link

  • Context: Defines the instability of L-fucono-1,5-lactone and its conversion to the stable 1,4-lactone form.

• Winchester, B., et al. (1990). Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin.[1] Biochemical Journal, 265(1), 277–282. Link

  • Context: Establishes competitive inhibition mechanisms for fucosidase inhibitors.

• Sigma-Aldrich. (n.d.).[9]

  -L-Fucosidase Assay Kit Technical Bulletin. Link
  • Context: Standard pNP-Fuc assay conditions and buffer formul

• Megazyme. (2020). L-Fucose Assay Procedure (K-FUCOSE). Link

  • Context: Details on L-fucose dehydrogenase and lactone stability.

Sources

• 1. Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. enzyme-database.org [enzyme-database.org]
• 3. enzyme-database.org [enzyme-database.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.tamu.edu [chem.tamu.edu]
• 8. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]

Protocol for Studying the Kinetics of L-Fucono-1,4-Lactone Hydrolysis

Introduction

L-fucono-1,4-lactone is a sugar lactone of significant interest in glycobiology and drug development. Its hydrolysis, the process by which the lactone ring is opened to form L-fuconic acid, is a critical reaction in various biological pathways. Understanding the kinetics of this hydrolysis, both spontaneous and enzyme-catalyzed, provides invaluable insights into metabolic processes, enzyme mechanisms, and the stability of potential therapeutic agents. This comprehensive application note details a robust protocol for studying the kinetics of L-fucono-1,4-lactone hydrolysis, designed for researchers, scientists, and drug development professionals. We will delve into the underlying principles of experimental design, provide step-by-step methodologies for both enzymatic and non-enzymatic hydrolysis studies, and offer guidance on data analysis and interpretation.

The hydrolysis of L-fucono-1,4-lactone can occur spontaneously or be catalyzed by enzymes such as fuconolactonase.[1][2] The rate of this reaction is influenced by several factors, including pH, temperature, and the presence of catalysts.[3] A thorough kinetic analysis, therefore, necessitates careful control of these parameters to yield reproducible and meaningful data. This protocol outlines methods for monitoring the reaction in real-time using spectrophotometry and for analyzing discrete time points via High-Performance Liquid Chromatography (HPLC).

Core Principles and Experimental Design

The study of L-fucono-1,4-lactone hydrolysis kinetics involves monitoring the disappearance of the lactone or the appearance of its hydrolysis product, L-fuconic acid, over time. The choice of analytical method depends on the specific experimental goals and available instrumentation.

Spectrophotometric Assay: A continuous assay is often preferred for its real-time monitoring capabilities. Since neither L-fucono-1,4-lactone nor L-fuconic acid has a strong chromophore in the UV-visible region, a coupled enzyme assay can be employed. This involves using a secondary enzyme that acts on the product of the primary reaction (L-fuconic acid) to produce a detectable signal, such as the oxidation or reduction of a cofactor like NAD+/NADH, which can be monitored at 340 nm.

HPLC Analysis: This method offers the advantage of physically separating the reactant and product, allowing for direct quantification of each species. A reversed-phase HPLC method with UV detection at a low wavelength (around 210 nm) is suitable for resolving and quantifying L-fucono-1,4-lactone and L-fuconic acid.[4][5][6][7][8]

A critical aspect of studying enzyme-catalyzed hydrolysis is to account for the spontaneous, non-enzymatic hydrolysis of the lactone. Therefore, control experiments without the enzyme are essential to determine the rate of spontaneous hydrolysis under identical conditions. The observed enzymatic rate must then be corrected by subtracting the spontaneous rate.[9]

Materials and Reagents

• L-fucono-1,4-lactone: Synthesized or commercially procured.

• Enzyme: Purified fuconolactonase or other relevant hydrolase.

• Buffers: A range of buffers covering the desired pH range (e.g., citrate, phosphate, Tris-HCl).[10][11][12][13]

• Reagents for Coupled Spectrophotometric Assay (Optional):

  • L-fuconate dehydrogenase (if available)

  • Nicotinamide adenine dinucleotide (NAD+)

• HPLC Grade Solvents:

  • Acetonitrile

  • Water

  • Phosphoric acid or other suitable buffer for mobile phase

• General Laboratory Equipment:

  • UV-Vis Spectrophotometer (plate reader or cuvette-based)

  • HPLC system with UV detector

  • pH meter

  • Thermostatted water bath or incubator

  • Vortex mixer

  • Pipettes and tips

  • Reaction tubes

Experimental Workflow Diagram

Sources

• 1. A continuous spectrophotometric assay for ureidoglycolase activity with lactate dehydrogenase or glyoxylate reductase as coupling enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identifiability of enzyme kinetic parameters in substrate competition: a case study of CD39/NTPDase1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of the Organic Acids in Hawthorn Wine: A Comparison of Two HPLC Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scioninstruments.com [scioninstruments.com]
• 6. pepolska.pl [pepolska.pl]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Parameter Reliability and Understanding Enzyme Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Buffers for Biochemical Reactions [worldwide.promega.com]
• 11. researchgate.net [researchgate.net]
• 12. bio.libretexts.org [bio.libretexts.org]
• 13. static.igem.org [static.igem.org]

use of L-fucono-1,4-lactone in studying carbohydrate metabolic disorders

Abstract & Introduction

The study of Lysosomal Storage Disorders (LSDs), specifically Fucosidosis , requires precise modulation of enzyme activity to model disease phenotypes and screen potential therapeutics.[1][2] L-fucono-1,4-lactone is a potent, competitive inhibitor of

-L-fucosidase (FUCA1), the enzyme responsible for hydrolyzing terminal -L-fucose residues from glycoproteins and glycolipids.[1][2]

Unlike genetic knockouts (CRISPR/Cas9), which permanently ablate protein expression, L-fucono-1,4-lactone allows for tunable, reversible "chemical knockout" models.[1][2] This enables researchers to induce acute storage phenotypes in wild-type cells or, counter-intuitively, act as a Pharmacological Chaperone (PC) to rescue unstable mutant enzymes in patient-derived fibroblasts.[1][2]

This guide provides a comprehensive technical workflow for utilizing L-fucono-1,4-lactone to dissect fucose metabolism, determine kinetic inhibition constants (

), and validate chaperone potential.[1][2]

Mechanism of Action

-L-fucosidase operates via a retaining mechanism involving an oxocarbenium ion-like transition state.[1][2] L-fucono-1,4-lactone mimics this transition state conformationally and electrostatically.[1][2]

• Transition State Mimicry: The lactone carbonyl group imposes a flattened half-chair conformation similar to the oxocarbenium ion intermediate formed during hydrolysis.[1][2]

• Competitive Inhibition: It binds reversibly to the active site, preventing the entry of natural substrates (e.g., fucosylated globosides).[1][2]

• Chaperoning Effect: At sub-inhibitory concentrations during biosynthesis in the Endoplasmic Reticulum (ER), the inhibitor binds to the folding intermediate of mutant FUCA1, stabilizing its thermodynamics and preventing Premature Termination (ERAD degradation), thus allowing trafficking to the lysosome.[1][2]

Pathway Visualization: Fucose Metabolism & Inhibition[1][2]

Figure 1: Mechanistic intervention of L-fucono-1,4-lactone in the lysosomal fucose salvage pathway.[1][2][3][4] Inhibition blocks hydrolysis, diverting flux toward lysosomal storage (Fucosidosis model).[1][2]

Experimental Protocols

Protocol A: Kinetic Characterization ( & Determination)

Objective: To quantitate the potency of L-fucono-1,4-lactone against specific FUCA1 sources (e.g., human plasma, cell lysate, or recombinant protein).[1][2]

Materials:

• Substrate: 4-Methylumbelliferyl-

  -L-fucopyranoside (4-MU-Fuc).[1][2]

• Inhibitor: L-fucono-1,4-lactone (Prepare 100 mM stock in ddH2O; store -20°C).[1][2]

• Buffer: 50 mM Citrate-Phosphate Buffer, pH 4.5 (Lysosomal optimum).

• Stop Solution: 0.2 M Glycine-Carbonate buffer, pH 10.7.

Workflow:

• Enzyme Prep: Dilute cell lysate/enzyme to a concentration that yields linear product formation over 30 mins (Target: 10-15% substrate conversion).

• Inhibitor Series: Prepare a 10-point dilution series of L-fucono-1,4-lactone (Range: 0.1

  M to 1000 M).

• Pre-incubation: Mix 10

  L Enzyme + 10 L Inhibitor. Incubate 15 min at 37°C .

  • Why? Allows equilibrium binding of the inhibitor to the active site.[1][2]

• Reaction Start: Add 20

  L of 4-MU-Fuc (Final conc: equal to , typically 0.5 mM).

• Incubation: 30 min at 37°C.

• Termination: Add 200

  L Stop Solution.

• Read: Fluorescence (Ex 365 nm / Em 450 nm).

Data Analysis (Self-Validating):

• Calculate fractional activity (

  ).[1][2]

• Fit to Sigmoidal Dose-Response curve to find

  .[1][2]

• Validation Step: Calculate

  using the Cheng-Prusoff equation: If varies significantly with , the inhibition mode may not be purely competitive.[1][2]

Protocol B: "Chemical Knockout" Cell Model

Objective: To induce a transient Fucosidosis phenotype in wild-type fibroblasts (e.g., WI-38, HEK293) for studying downstream metabolic signaling.[1][2]

Dosing Strategy:

Parameter	Condition	Rationale

| Concentration | 100

M – 1 mM | High concentration required to outcompete endogenous substrate accumulation over days.[1][2] | | Duration | 48 – 72 Hours | Lysosomal turnover is slow; accumulation takes time to manifest.[1][2] | | Media | Low-Serum (1-2%) | Reduces exogenous fucose sources from serum glycoproteins.[1][2] |

Step-by-Step:

• Seeding: Seed cells at 10,000 cells/cm² in 6-well plates. Allow attachment (24h).

• Treatment: Replace media with fresh media containing 400

  M L-fucono-1,4-lactone .

• Maintenance: Refresh media + inhibitor every 24 hours.

  • Critical: Lactones can hydrolyze spontaneously in neutral pH media over time.[1][2] Daily refreshment ensures constant inhibitory pressure.[1][2]

• Lysis & Analysis:

  • Wash cells 3x with cold PBS (removes extracellular inhibitor).[1][2]

  • Lyse in Citrate-Phosphate buffer + 0.1% Triton X-100.[1][2]

  • Assay: Measure residual enzyme activity (Protocol A) and Glycan Accumulation (via Lectin Blotting with Aleuria aurantia lectin (AAL), which binds fucose).

Self-Validation Check:

• Positive Control: Lysates should show <5% FUCA1 activity compared to untreated.[1][2]

• Phenotype Check: Staining with LAMP-1 antibody should reveal enlarged lysosomes (vacuolization) if storage is successful.[1][2]

Protocol C: Pharmacological Chaperone Screening

Objective: To rescue unstable FUCA1 mutants (e.g., P.Gln422Pro) in patient-derived cells.[1][2]

Dosing Strategy (The "Goldilocks" Zone):

• Inhibition vs. Chaperoning: High concentrations inhibit; low concentrations stabilize.[1][2]

• Target: 10

  M – 50 M (Pulse treatment).

Workflow:

• Culture: Grow patient fibroblasts (mutant FUCA1) to 60% confluence.

• Chaperone Pulse: Treat with 20

  M L-fucono-1,4-lactone for 48 hours.

• Washout (Critical): Remove media. Wash cells 3x with PBS.[1][2] Incubate in inhibitor-free media for 2-4 hours.

  • Why? The inhibitor must dissociate from the enzyme in the lysosome to allow the restored enzyme to function.[1][2] If you skip this, the chaperone remains an inhibitor.[1][2]

• Activity Assay: Lyse and measure FUCA1 activity.

Interpretation:

• Responders: >1.5-fold increase in enzymatic activity post-washout compared to untreated baseline.[1][2]

Experimental Workflow Diagram

Figure 2: Decision tree for utilizing L-fucono-1,4-lactone in cell-based assays. Note the critical washout step for chaperone studies.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No inhibition observed in cell culture	Lactone hydrolysis	The lactone ring opens at neutral/basic pH.[1][2] Prepare stock fresh or in slightly acidic buffer. Refresh media daily.
High background in 4-MU assay	Non-enzymatic hydrolysis	Ensure Stop Solution (pH 10.7) is added immediately before reading.[1][2] Do not incubate substrate >60 min.
Cytotoxicity	Osmotic stress or off-target	Perform an MTT or CellTiter-Glo assay.[1][2] If toxic >1 mM, validate that the effect is not due to pH shift in the media.[1][2]
Variable values	Substrate competition	is dependent on substrate concentration in competitive inhibition.[1][2] Always report , not just .

References

• Winchester, B., et al. (1990).[1][2] "Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and L-fucono-1,4-lactone."[1][2] Biochemical Journal. Link

• Raushel, F. M., et al. (2013).[1][2] "Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily."[1][2][3][4] Biochemistry. Link (Provides structural context on lactone stability).[1][2]

• Willems, P. J., et al. (1999).[1][2] "Fucosidosis: a review." European Journal of Human Genetics.[1][2] Link[1][2]

• Santa Cruz Biotechnology. "FUCA Inhibitors: L-fucono-1,4-lactone Product Data." Link

• Megazyme. "Assay of alpha-L-Fucosidase using 4-Nitrophenyl-alpha-L-fucopyranoside." Link (Standard enzymatic assay grounding).[1][2]

Sources

• 1. Characterization and stabilization of the α-L-fucosidase set from Lacticaseibacillus rhamnosus INIA P603 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and function of microbial α-l-fucosidases: a mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation and Stability Profiling of L-Fucono-1,4-Lactone: A Multi-Modal NMR &amp; MS Protocol

Executive Summary

L-fucono-1,4-lactone (γ-L-fuconolactone) is a critical metabolic intermediate and a potent inhibitor of α-L-fucosidase. However, its analysis is plagued by a "chameleon effect": in aqueous solution, it exists in a dynamic equilibrium with its kinetic precursor (L-fucono-1,5-lactone) and its hydrolysis product (L-fuconic acid).

Standard analytical protocols often fail because they inadvertently trigger hydrolysis during sample preparation, leading to false-negative identification of the lactone. This Application Note provides a rigorous, self-validating protocol using DMSO-stabilized NMR and Direct Infusion ESI-MS to unambiguously identify the 1,4-lactone species and quantify its purity relative to the free acid.

Chemical Context & Stability Thermodynamics[1]

To analyze L-fucono-1,4-lactone, one must understand the thermodynamic landscape. The oxidation of L-fucose (by enzymes like HSD17B14) initially yields L-fucono-1,5-lactone (the kinetic product).[1] However, this δ-lactone is unstable and rapidly converts to the 1,4-lactone (thermodynamic product) or hydrolyzes to L-fuconic acid .

• The Trap: In the presence of water (even atmospheric moisture) or protic solvents (MeOH), the lactone ring opens.

• The Solution: Analysis must be conducted in aprotic, anhydrous environments to observe the intact lactone ring.

Figure 1: Stability & Hydrolysis Pathway

The following diagram illustrates the critical equilibrium states that dictate analytical strategy.

Figure 1: The metabolic and chemical fate of L-fucose oxidation products.[1][2] Note that standard LC-MS mobile phases often drive the equilibrium toward the Acid form (Red).

Protocol A: Mass Spectrometry Analysis

Objective: Confirm molecular weight (162.14 Da) and distinguish the intact lactone from the open-chain acid (180.16 Da).

Challenge: Standard LC-MS uses aqueous mobile phases (Water/Acetonitrile + Formic Acid). In these conditions, the lactone often hydrolyzes on-column, appearing as the acid (m/z 179/181).

Solution: Use Direct Infusion ESI with anhydrous solvents.

Materials

• Instrument: Q-TOF or Triple Quadrupole MS.

• Solvent: Anhydrous Acetonitrile (ACN) or Methanol (only if infusion is immediate). Preferred: 100% ACN.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

Step-by-Step Methodology

• Sample Prep: Dissolve 1 mg of L-fucono-1,4-lactone in 1 mL of anhydrous Acetonitrile .

  • Critical: Do not use water. If solubility is poor, use 10% DMSO / 90% ACN.

• System Setup: Bypass the LC column. Connect the syringe pump directly to the ESI source.

• Infusion: Flow rate at 5-10 µL/min.

• Parameters:

  • Capillary Voltage: 3.0 kV (Low voltage prevents in-source fragmentation).

  • Cone Voltage: 15-20 V.

  • Source Temp: 100°C (Keep low to prevent thermal ring opening).

Data Interpretation

The mass spectrum will differentiate the species based on the presence of water adducts and sodium adducts.

Species	Formula	Theoretical Mass	Observed Ion (ESI+)	Diagnostic Note
L-Fucono-1,4-Lactone	C₆H₁₀O₅	162.14	163.14 [M+H]⁺185.13 [M+Na]⁺	Dominant in dry ACN.
L-Fuconic Acid	C₆H₁₂O₆	180.16	181.16 [M+H]⁺203.15 [M+Na]⁺	Indicates hydrolysis (impurity).
Dimer (Artifact)	C₁₂H₂₀O₁₀	324.28	347.27 [2M+Na]⁺	Common at high concentrations.

Fragmentation Pattern (MS/MS of m/z 163):

• m/z 145 [M+H - H₂O]⁺: Loss of water (typical for hydroxylated rings).

• m/z 117 [M+H - H₂O - CO]⁺: Loss of carbonyl (CO) from the lactone ring. This is the fingerprint of the cyclic lactone structure.

Protocol B: NMR Spectroscopy

Objective: Definitive structural assignment of the 1,4-lactone ring size versus the 1,5-lactone or open chain.

Challenge: In D₂O, the signal for H-4 and H-5 shifts as the ring opens. Solution: Use DMSO-d₆ . DMSO forms strong hydrogen bonds with the hydroxyls, slowing proton exchange and preventing hydrolysis, allowing observation of the intact lactone.

Materials

• Solvent: DMSO-d₆ (99.9% D).

• Internal Standard: TMS (Tetramethylsilane) or residual solvent peak (2.50 ppm).

• Sample Mass: 5-10 mg.

Step-by-Step Methodology

• Dry the Sample: Lyophilize the sample overnight to remove trace water.

• Dissolution: Dissolve solids in 600 µL DMSO-d₆ under dry nitrogen atmosphere (glove box or rapid transfer).

• Acquisition:

  • ¹H NMR (16 scans minimum).

  • ¹³C NMR (1024 scans minimum - carbonyls have long relaxation times).

  • COSY (to trace the H1-H2-H3-H4 spin system).

Representative Chemical Shift Data (DMSO-d₆)

Note: Exact shifts may vary ±0.05 ppm depending on concentration and temperature (298 K).

Nucleus	Position	Shift (δ ppm)	Multiplicity	Structural Insight
¹³C	C-1	176.5	Singlet	Carbonyl. 1,4-lactones (γ) typically resonate ~175-178 ppm. (Acids/Open chains are ~172-174 ppm).
¹³C	C-4	~80-85	-	Ring Closure. Significantly downfield shifted compared to open chain due to ester linkage.
¹³C	C-6	~19.0	-	Methyl group.
¹H	H-4	4.3 - 4.5	Multiplet	Diagnostic. In the open acid, this proton shifts upfield (shielded). In the 1,4-lactone, it is deshielded by the ring oxygen.
¹H	H-6	1.15	Doublet	Methyl group (J ≈ 6.5 Hz).
¹H	OH	5.0 - 6.0	Broad	Hydroxyl protons are visible in DMSO; their coupling patterns can confirm stereochemistry.

Self-Validation Check:

• Perform a "Water Titration": Run the spectrum in DMSO. Then add 10 µL of D₂O to the tube and shake.

• Result: If the C-1 signal shifts from ~176.5 to ~173 ppm and the H-4 signal shifts upfield over time, you have confirmed the presence of the labile lactone ring.

Analytical Workflow Diagram

This decision tree guides the researcher through the characterization process, ensuring no false negatives.

Figure 2: Integrated Analytical Workflow for distinguishing Lactone vs. Acid forms.

References

• Hobbs, et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily.[2][3][4] Biochemistry.[1] (Details the enzymatic production and instability of the 1,5-lactone vs 1,4-lactone).

• Da Silva, et al. (2021). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase.[1] Journal of Biological Chemistry. (Provides MS fragmentation data for L-fuconate and lactone intermediates).

• Gottlieb, H. E., et al. (1997).[5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[5] J. Org.[5] Chem. (Essential for referencing solvent residual peaks in DMSO/D2O).

• Bier, et al. (2025).[6] Crystal Structures of D-Lyxono-1,4-lactone. MDPI. (Comparative structural data for 5-membered sugar lactones).

Sources

• 1. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

challenges in the chemical synthesis of L-fucono-1,4-lactone

Welcome to the dedicated technical support center for the chemical synthesis of L-fucono-1,4-lactone. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our goal is to equip you with the expertise and practical knowledge to overcome common challenges and achieve successful outcomes in your experiments.

Introduction to the Challenges

The synthesis of L-fucono-1,4-lactone, a valuable chiral building block, presents a unique set of challenges primarily centered around the selective oxidation of the anomeric carbon of L-fucose and the subsequent control of lactonization. A key feature of this synthesis is the initial formation of the thermodynamically less stable L-fucono-1,5-lactone, which then isomerizes to the desired L-fucono-1,4-lactone[1][2]. This inherent reactivity requires careful control over reaction conditions to avoid unwanted side reactions and ensure a high yield of the target molecule. This guide will walk you through the critical aspects of this synthesis, from starting material considerations to final product purification and characterization.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of L-fucono-1,4-lactone, providing potential causes and actionable solutions.

Issue 1: Low or No Consumption of L-fucose Starting Material

Question: I am observing a significant amount of unreacted L-fucose in my reaction mixture, even after the recommended reaction time. What could be the issue?

Answer:

Low or no consumption of the starting material typically points to issues with the activation of the oxidizing agent or suboptimal reaction conditions.

• Cause 1: Inactive Oxidizing Agent: Bromine, a common oxidizing agent for this transformation, can degrade over time. If using an aqueous bromine solution, its concentration may have decreased.

  • Solution: Use a freshly prepared solution of bromine in water for the oxidation. Ensure the pH of the reaction mixture is maintained between 5 and 6, as this is optimal for the selective oxidation of aldoses with bromine water[3].

• Cause 2: Inefficient Electrolytic Oxidation: For electrochemical methods, low current density or passivation of the electrodes can hinder the reaction.

  • Solution: Ensure the graphite electrodes are clean and provide a sufficient and stable current as described in established protocols[4]. The presence of a bromide salt, such as barium bromide, is crucial as it acts as a mediator in the electrochemical process.

• Cause 3: Suboptimal pH: The oxidation of aldoses is sensitive to pH. Highly acidic or basic conditions can lead to side reactions or prevent the desired oxidation.

  • Solution: Monitor and maintain the pH of the reaction mixture. For bromine oxidation, a weakly acidic medium is preferred.

Issue 2: Low Yield of L-fucono-1,4-lactone After Work-up

Question: My reaction seems to have gone to completion, but after purification, the yield of L-fucono-1,4-lactone is very low. Where could I be losing my product?

Answer:

Low isolated yields can result from incomplete lactonization, degradation of the product, or inefficient purification.

• Cause 1: Incomplete Lactonization: The primary product of the oxidation is L-fuconic acid, which needs to be converted to the lactone. This cyclization is an equilibrium process.

  • Solution: After the oxidation, the L-fuconic acid needs to be subjected to conditions that favor lactonization. This is typically achieved by heating the concentrated syrup of the acid, often with a dehydrating agent or under vacuum[5]. Ensure sufficient time and temperature are applied to drive the equilibrium towards the lactone.

• Cause 2: Hydrolysis of the Lactone: Lactones are susceptible to hydrolysis back to the open-chain carboxylic acid, especially in the presence of water and base.

  • Solution: During work-up and purification, avoid basic conditions. Use neutral or slightly acidic conditions. Ensure all solvents are anhydrous, especially during the final purification steps.

• Cause 3: Inefficient Purification: L-fucono-1,4-lactone can be challenging to purify due to its polarity and potential for co-elution with residual starting materials or byproducts.

  • Solution: Silica gel chromatography is a common method for purification. A solvent system with a gradient of increasing polarity (e.g., ethyl acetate in hexanes) can be effective. Careful monitoring of fractions by thin-layer chromatography (TLC) is essential.

Issue 3: Formation of Multiple Byproducts

Question: My crude reaction mixture shows multiple spots on TLC, and the NMR of the purified product is complex. What are the likely side reactions?

Answer:

The formation of byproducts is often due to over-oxidation or reactions involving the hydroxyl groups of the sugar.

• Cause 1: Over-oxidation: Stronger oxidizing conditions can lead to the oxidation of other hydroxyl groups or even cleavage of the carbon-carbon bonds.

  • Solution: Use mild and selective oxidizing agents like bromine water. Avoid stronger oxidizing agents like nitric acid unless the goal is to form the aldaric acid. Control the stoichiometry of the oxidizing agent carefully.

• Cause 2: Lack of Protecting Groups: The secondary hydroxyl groups of L-fucose can undergo side reactions.

  • Solution: For more complex syntheses or to improve selectivity, consider protecting the hydroxyl groups at C-2, C-3, and C-4 prior to oxidation. The choice of protecting groups can also influence the stereochemical outcome of subsequent reactions[6]. Common protecting groups in carbohydrate chemistry include benzyl ethers or silyl ethers.

Frequently Asked Questions (FAQs)

Q1: What is the best method for oxidizing L-fucose to L-fuconic acid?

A1: The choice of oxidation method depends on the scale of the reaction and the available equipment.

• Bromine Water Oxidation: This is a classic and reliable method for the selective oxidation of the anomeric carbon of aldoses to the corresponding aldonic acid[3][7]. It is relatively simple to perform on a lab scale.

• Electrolytic Oxidation: This method can be advantageous for larger-scale syntheses as it avoids the use of stoichiometric amounts of bromine. It typically involves the use of graphite electrodes in the presence of a bromide salt[4].

• Iodine in Alkaline Solution: This is another option for the oxidation of aldoses, though it is often used for quantitative analysis rather than preparative synthesis.

Comparison of Oxidation Methods

Oxidation Method	Advantages	Disadvantages	Key Considerations
Bromine Water	High selectivity for the anomeric carbon, relatively simple setup.	Bromine is corrosive and toxic, requires careful handling.	Maintain pH between 5-6 for optimal results[3].
Electrolytic	Avoids stoichiometric bromine, scalable.	Requires specialized equipment (electrolysis cell, power supply).	Electrode material and current density are critical parameters[4].
Iodine/Base	Can be used for small-scale synthesis.	Less common for preparative scale, can lead to side reactions under strongly basic conditions.	Careful control of pH is necessary.

Q2: How can I monitor the progress of the oxidation reaction?

A2: The disappearance of the starting material, L-fucose, can be monitored by thin-layer chromatography (TLC). A suitable TLC system would be a polar solvent mixture, such as ethyl acetate/methanol/water. The starting fucose will have a different Rf value than the product, L-fuconic acid or its lactone. Staining with a carbohydrate-specific stain (e.g., p-anisaldehyde or potassium permanganate) will help visualize the spots.

Q3: What is the role of the 1,5-lactone to 1,4-lactone isomerization?

A3: The initial product of the oxidation of the pyranose form of L-fucose is the L-fucono-1,5-lactone (a six-membered ring). This compound is unstable and rapidly and non-enzymatically rearranges to the more stable L-fucono-1,4-lactone (a five-membered ring) in solution[1][2]. This isomerization is a key feature of the reaction pathway.

Q4: How do I confirm the identity and purity of my final L-fucono-1,4-lactone product?

A4: The structure and purity of the final product should be confirmed by a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for confirming the structure of the lactone and identifying any impurities. The chemical shifts and coupling constants of the ring protons will be characteristic of the 1,4-lactone structure.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1750-1770 cm⁻¹ is characteristic of the carbonyl group in a five-membered lactone.

Experimental Protocols

Protocol 1: Oxidation of L-Fucose using Bromine Water

This protocol describes a general procedure for the oxidation of L-fucose to L-fuconic acid, which can then be lactonized.

Materials:

• L-fucose

• Bromine

• Barium carbonate (or calcium carbonate)

• Deionized water

• Dry ice (for cooling)

• Diethyl ether or other suitable organic solvent for extraction

Procedure:

• Dissolve L-fucose in deionized water in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath.

• Slowly add a solution of bromine in water to the stirred solution of L-fucose. The amount of bromine should be slightly in excess of one molar equivalent.

• Add barium carbonate in small portions to neutralize the hydrobromic acid formed during the reaction and maintain a slightly acidic pH.

• Continue stirring at low temperature until the color of the bromine disappears, indicating the completion of the reaction. Monitor the reaction by TLC.

• Filter the reaction mixture to remove the barium bromide and any unreacted barium carbonate.

• The filtrate containing the barium L-fuconate can be further processed to obtain the free acid by treatment with an ion-exchange resin (H⁺ form).

• Concentrate the solution of L-fuconic acid under reduced pressure to obtain a syrup.

Protocol 2: Lactonization of L-Fuconic Acid

• Take the syrup of L-fuconic acid obtained from the oxidation step.

• Heat the syrup under vacuum at a temperature of 60-70 °C for several hours. This will remove water and drive the equilibrium towards the formation of the lactone.

• The progress of lactonization can be monitored by IR spectroscopy (disappearance of the broad carboxylic acid O-H stretch and appearance of the lactone carbonyl stretch).

• The resulting crude L-fucono-1,4-lactone can then be purified by silica gel column chromatography.

Visualizing the Process

Reaction Pathway

Caption: Synthesis of L-fucono-1,4-lactone from L-fucose.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield of L-fucono-1,4-lactone.

References

• Hobbs, J. B., et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(1), 103-113. [Link]

• Isbell, H. S., & Frush, H. L. (1958). Synthesis of α-l-Fucose-l-14C (6-Deoxy-l-galactose-l-14C). Journal of Research of the National Bureau of Standards, 61(3), 141-145. [Link]

• Liu, X. (2024). 9.4 Oxidation and Reduction Reactions of Monosaccharides. In Organic Chemistry II. LibreTexts. [Link]

• Isbell, H. S., & Frush, H. L. (1933). Preparation and properties of aldonic acids and their lactones and basic calcium salts. Bureau of Standards Journal of Research, 11(5), 649-664. [Link]

• Cordero-Vargas, A., et al. (2014). Stereoselective C-glycosidation of D-fucose derivatives directed by the protective groups. Carbohydrate Research, 392, 29-36. [Link]

• Szewczyk, M., et al. (2022). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway. Journal of Biological Chemistry, 298(3), 101655. [Link]

• Chemistry Stack Exchange. (2017). Does Br2/H2O oxidize all aldehydes including carbohydrates? [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9.4 Oxidation and Reduction Reactions of Monosaccharides – Organic Chemistry II [kpu.pressbooks.pub]
• 4. Synthesis of α-l-Fucose-l-14C (6-Deoxy-l-galactose-l-14C) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. Stereoselective C-glycosidation of D-fucose derivatives directed by the protective groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

comparison of L-fucono-1,4-lactone and L-fucono-1,5-lactone as enzyme substrates.

Part 1: Executive Summary & Core Distinction

In the study of L-fucose metabolism and glycosidase mechanics, L-fucono-1,5-lactone and L-fucono-1,4-lactone represent a classic dichotomy between physiological relevance and chemical stability .

• L-Fucono-1,5-lactone is the kinetic product of L-fucose dehydrogenase and the true physiological substrate for L-fuconolactonase.[1] It mimics the pyranose ring of L-fucose but is thermodynamically unstable in aqueous solution.

• L-Fucono-1,4-lactone is the thermodynamic product formed via spontaneous rearrangement. While significantly more stable, it is a "slow" substrate for lactonases and is often used as a stable surrogate in inhibition studies for

  -L-fucosidases.

Key Takeaway: For metabolic mapping and turnover studies, the 1,5-lactone must be generated in situ. For inhibition assays or shelf-stable reagent needs, the 1,4-lactone is the standard, though it introduces kinetic artifacts if used to model physiological flux.

Part 2: Chemical & Structural Properties

The fundamental difference lies in the ring size—

-lactone (6-membered) vs. -lactone (5-membered)—which dictates their interaction with the active sites of fuconolactonases and fucosidases.

Feature	L-Fucono-1,5-Lactone	L-Fucono-1,4-Lactone
Ring Structure	6-membered (Pyranose-like)	5-membered (Furanose-like)
Physiological Role	Metabolic Intermediate (Pathway II)	Spontaneous Rearrangement Artifact
Aqueous Stability	Low ( mins). Hydrolyzes/rearranges rapidly.	High . Stable at neutral pH for extended periods.
Enzyme Affinity	High affinity (Transition State Mimic)	Lower affinity (Substrate Analog)
Primary Utility	Metabolic flux analysis, Dehydrogenase assays	Fucosidase inhibition, Crystallography

Part 3: Enzymatic Performance & Kinetic Data

Substrate Specificity for L-Fuconolactonase

The most definitive comparison comes from the kinetic profiling of L-fuconolactonase (e.g., BmulJ_04915 from Burkholderia multivorans).[1] The enzyme evolved to process the 1,5-lactone; consequently, the 1,4-lactone is processed with significantly lower catalytic efficiency.

Experimental Data: Hydrolysis Kinetics (pH 7.1 - 8.3)

Substrate	( )	( )	Catalytic Efficiency ( )	Performance Verdict
L-Fucono-1,5-Lactone *	990	~120		Optimal Substrate
L-Fucono-1,4-Lactone	140	1400		Sub-optimal (80-fold lower efficiency)

*Note: Due to the instability of the native 1,5-lactone, kinetic values for the 1,5-form are often derived using the stable analog 4-deoxy-L-fucono-1,5-lactone or via coupled assays.

Mechanism of Action

The 1,5-lactone adopts a half-chair conformation that perfectly mimics the oxocarbenium ion transition state of fucose hydrolysis. The 1,4-lactone, being a constrained 5-membered ring, imposes steric penalties within the active site of pyranose-specific enzymes, explaining the drastic drop in

.

Part 4: Visualization of Metabolic Pathway

The following diagram illustrates the physiological generation of the 1,5-lactone and its spontaneous degradation versus enzymatic processing.

Caption: Pathway II of L-fucose metabolism showing the kinetic priority of the 1,5-lactone and the thermodynamic trap of the 1,4-lactone.

Part 5: Experimental Protocols

Protocol A: Coupled Assay for L-Fucono-1,5-Lactone (In Situ Generation)

Use this protocol when studying the physiological kinetics of lactonases, as the 1,5-lactone cannot be stored.

Reagents:

• Buffer: 50 mM HEPES, pH 7.5.

• Enzyme A: L-Fucose Dehydrogenase (recombinant, e.g., B. multivorans or human HSD17B14).[1]

• Enzyme B: L-Fuconolactonase (Target Enzyme).

• Substrate: L-Fucose (10 mM stock).[1]

• Cofactor:

  (2.5 mM).

• Indicator: pH indicator (Phenol Red) or pH-stat titrator.

Workflow:

• Baseline: Establish a baseline absorbance at 340 nm (NADH production) and 560 nm (pH indicator) in the reaction cuvette containing Buffer,

  , and L-Fucose.

• Generation Phase: Add L-Fucose Dehydrogenase . Monitor

  increase.[1] The product generated is exclusively L-fucono-1,5-lactone .

• Hydrolysis Phase: Upon reaching steady-state NADH (indicating sufficient lactone pool), inject L-Fuconolactonase .

• Measurement: Monitor the rate of proton production (acidification) via absorbance decrease at 560 nm (Phenol Red) or titration.

  • Note: The spontaneous hydrolysis rate of the 1,5-lactone must be subtracted from the enzymatic rate.

Protocol B: Direct Assay with L-Fucono-1,4-Lactone

Use this protocol for routine activity checks or inhibition studies.

Reagents:

• Substrate: L-Fucono-1,4-lactone (Commercial powder, Store desicated at -20°C).

• Buffer: 50 mM HEPES, pH 8.0.

• Detection: pH-stat or colorimetric proton release assay.

Workflow:

• Preparation: Dissolve L-fucono-1,4-lactone in water immediately prior to use. Do not store dissolved stock, as it will slowly equilibrate to fuconate/1,5-forms.

• Reaction: Mix enzyme and buffer. Trigger reaction by adding substrate to final concentration of 1–5 mM.

• Analysis: Measure initial velocity (

  ). Expect rates ~10-100x slower than Protocol A.

Part 6: References

• Hobbs, M. E., et al. (2013). "Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily."[2] Biochemistry, 52(2), 239–253.

  • Key Data: Establishes the kinetic superiority of 1,5-lactone and the instability of the intermediate.

• Haller, F., et al. (2021). "Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway."[1] Journal of Biological Chemistry, 297(5).

  • Key Data: Confirms L-fucono-1,5-lactone as the direct product of mammalian dehydrogenase activity.[1]

• Drago, V., et al. (2023). "Structural Basis for the Hydrolysis of Aldonolactones by a Novel Lactonase." Scientific Reports.

  • Key Data: Structural analysis of lactone binding modes.

Sources

• 1. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Profiling Enzyme Cross-Reactivity: The Case of L-fucono-1,4-lactone

Introduction: The Significance of L-fucono-1,4-lactone and the Imperative of Specificity

L-fucose is a vital monosaccharide found ubiquitously in nature, playing critical roles in cellular recognition, signaling, and immune responses as a terminal component of glycoconjugates.[1][2] The metabolism of L-fucose is a key biological pathway, and understanding the enzymes and intermediates involved is crucial for both basic research and therapeutic development.

L-fucono-1,4-lactone is a key intermediate in one of the L-fucose metabolic pathways.[3] It is formed from the unstable L-fucono-1,5-lactone, which is the direct product of L-fucose oxidation by L-fucose dehydrogenase.[1][4][5][6] An enzyme from Burkholderia multivorans, classified as an L-fucono-1,5-lactonase (EC 3.1.1.120), has been identified to efficiently catalyze the hydrolysis of both L-fucono-1,5-lactone and L-fucono-1,4-lactone to L-fuconate.[1][4][5][7]

Given its central role, L-fucono-1,4-lactone and its analogues could serve as valuable chemical probes or starting points for inhibitor design. However, before any such application, a rigorous assessment of its specificity is paramount. Cross-reactivity, the unintended interaction of a compound with proteins other than its primary target, can lead to misleading experimental results or unforeseen off-target effects in a therapeutic context.[8]

This guide establishes a systematic approach to investigating the cross-reactivity profile of L-fucono-1,4-lactone, providing a template for similar investigations of other bioactive small molecules.

The Logic of Enzyme Selection: Building a Rational Screening Panel

A cross-reactivity study is only as informative as the enzymes selected for screening. The choice of enzymes should not be arbitrary but based on a clear biochemical rationale. Our objective is to challenge the specificity of L-fucono-1,4-lactone against enzymes that are most likely to exhibit off-target interactions due to similarities in substrate structure, catalytic mechanism, or metabolic proximity.

Our proposed screening panel is built on two pillars:

• Enzymes Involved in Fucose Metabolism: These enzymes are accustomed to binding fucose or its derivatives, making them primary candidates for potential interactions.

• Enzymes with Related Substrate Classes: This includes other glycosidases and lactonases whose active sites might accommodate the lactone ring and sugar moiety of our target compound.

Table 1: Recommended Enzyme Panel for L-fucono-1,4-lactone Cross-Reactivity Screening

Enzyme Class	Specific Enzyme	EC Number	Rationale for Inclusion	Potential Interaction
Primary Target	L-fucono-1,5-lactonase	3.1.1.120	This is the known enzyme that hydrolyzes L-fucono-1,4-lactone.[5][7] It serves as the positive control for substrate activity.	Substrate
Glycosidases	α-L-fucosidase	3.2.1.51	Cleaves terminal α-L-fucose residues from glycans.[9] Its active site is designed to recognize the L-fucose structure. The lactone may act as a transition-state analogue inhibitor.	Inhibitor
Glycosidases	β-D-galactosidase	3.2.1.23	Hydrolyzes β-galactosides. Galactose is a C-4 epimer of glucose, and while structurally distinct from fucose, testing against other common glycosidases establishes a broader specificity profile.	Inhibitor (unlikely)
Lactonases	General Lactonase (e.g., from bacterial sources)	Various	These enzymes specialize in hydrolyzing lactone rings.[10] Testing against a promiscuous lactonase assesses the potential for non-specific lactone hydrolysis.	Substrate
Fucose Pathway	L-fucokinase	2.7.1.52	Phosphorylates L-fucose at the C-1 position.[11] It binds L-fucose, making it a relevant off-target candidate.	Inhibitor

Experimental Framework: A Self-Validating Workflow

Caption: A validated workflow for systematic cross-reactivity profiling.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including essential controls. The causality for each step is explained to align with best practices in experimental design.

Protocol 1: IC₅₀ Determination for α-L-fucosidase Inhibition

This assay quantifies the concentration of L-fucono-1,4-lactone required to inhibit 50% of the α-L-fucosidase activity, providing a direct measure of its inhibitory potency.[12][13]

Rationale: We use a colorimetric substrate, p-nitrophenyl-α-L-fucopyranoside (pNP-Fuc), which produces a yellow product (p-nitrophenol) upon cleavage by α-L-fucosidase.[14] The rate of color formation is directly proportional to enzyme activity, making it a straightforward readout for inhibition.

Materials:

• Human lysosomal α-L-fucosidase (EC 3.2.1.51)

• L-fucono-1,4-lactone (test inhibitor)

• Deoxyfuconojirimycin (positive control inhibitor)[15][16]

• pNP-Fuc (substrate)

• Assay Buffer: 50 mM sodium citrate, pH 5.0

• Stop Solution: 1 M sodium carbonate

• 96-well microplate

• Microplate reader (405 nm absorbance)

Step-by-Step Methodology:

• Prepare Reagents:

  • Dissolve L-fucono-1,4-lactone and deoxyfuconojirimycin in assay buffer to create concentrated stock solutions.

  • Prepare a series of 2x concentrated serial dilutions of the test and control inhibitors in assay buffer. This is crucial for achieving the desired final concentrations in the assay well.

  • Prepare a 2x concentrated solution of pNP-Fuc in assay buffer (e.g., 2 mM for a 1 mM final concentration).

  • Prepare a 2x concentrated solution of α-L-fucosidase in assay buffer. The exact concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 50 µL of each 2x inhibitor dilution.

  • Positive Control Wells: Add 50 µL of each 2x deoxyfuconojirimycin dilution.

  • No Inhibitor Control (100% Activity): Add 50 µL of assay buffer.

  • No Enzyme Control (Blank): Add 100 µL of assay buffer.

• Enzyme Addition and Pre-incubation:

  • Add 50 µL of the 2x enzyme solution to all wells except the "No Enzyme Control".

  • Mix gently and pre-incubate the plate for 15 minutes at 37°C. This step allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiate Reaction:

  • Add 100 µL of the 2x pNP-Fuc solution to all wells to start the reaction. The total volume in each well is now 200 µL.

  • Incubate at 37°C for a fixed time (e.g., 30 minutes).

• Terminate Reaction:

  • Stop the reaction by adding 50 µL of 1 M sodium carbonate to each well. This raises the pH, inactivating the enzyme and maximizing the color of the p-nitrophenolate ion.

• Data Acquisition and Analysis:

  • Read the absorbance at 405 nm.

  • Subtract the average absorbance of the "No Enzyme Control" from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the "No Inhibitor Control".

  • Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.[12]

Caption: Workflow for IC₅₀ determination of α-L-fucosidase inhibition.

Protocol 2: Substrate Activity Assay for Lactonases

This assay determines if an enzyme can use L-fucono-1,4-lactone as a substrate by monitoring its depletion over time.

Rationale: Since the hydrolysis of L-fucono-1,4-lactone to L-fuconate does not produce a chromogenic product, a direct analytical method like High-Performance Liquid Chromatography (HPLC) is required. This provides unambiguous, quantitative data on substrate turnover.

Materials:

• Candidate enzyme (e.g., a general lactonase)

• L-fucono-1,5-lactonase (positive control)

• L-fucono-1,4-lactone (substrate)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• Quenching Solution: Acetonitrile with 0.1% formic acid

• HPLC system with a suitable column (e.g., C18 or HILIC)

Step-by-Step Methodology:

• Reaction Setup:

  • Prepare a reaction mixture containing assay buffer and a known concentration of L-fucono-1,4-lactone (e.g., 1 mM).

  • Equilibrate the mixture to the desired reaction temperature (e.g., 37°C).

• Initiate Reaction:

  • Start the reaction by adding a specific amount of the candidate enzyme (or positive control enzyme).

  • Immediately remove a time-zero (T₀) aliquot and quench it by adding it to an equal volume of the cold quenching solution. This stops the reaction and precipitates the enzyme.

• Time-Course Sampling:

  • At regular intervals (e.g., 2, 5, 10, 20, 30 minutes), remove additional aliquots and quench them in the same manner.

  • Include a "No Enzyme" control reaction to monitor the rate of non-enzymatic hydrolysis of the lactone, which is a critical baseline.[1][4]

• Sample Preparation:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Transfer the supernatant to HPLC vials for analysis.

• HPLC Analysis:

  • Inject the samples onto the HPLC system.

  • Monitor the depletion of the L-fucono-1,4-lactone peak and, if possible, the appearance of the L-fuconate product peak.

  • Develop a standard curve using known concentrations of L-fucono-1,4-lactone to quantify its amount in each sample.

• Data Analysis:

  • Plot the concentration of remaining L-fucono-1,4-lactone against time.

  • The initial slope of this curve represents the rate of the enzymatic reaction. Compare the rate of the candidate enzyme to the positive control and the "No Enzyme" control. A rate significantly above the non-enzymatic background indicates that L-fucono-1,4-lactone is a substrate for the enzyme.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear, comparative format.

Table 2: Hypothetical Cross-Reactivity Profile of L-fucono-1,4-lactone

Enzyme	Assay Type	Result	Interpretation
L-fucono-1,5-lactonase	Substrate Activity	150 µmol/min/mg	High Activity: Confirms positive control.
α-L-fucosidase	Inhibition Assay	IC₅₀ = 50 µM	Moderate Inhibition: Significant cross-reactivity observed. L-fucono-1,4-lactone is a potent inhibitor of this key glycosidase.
β-D-galactosidase	Inhibition Assay	IC₅₀ > 1 mM	No Significant Inhibition: The compound is selective over this related glycosidase.
General Lactonase	Substrate Activity	5 µmol/min/mg	Low Activity: Minor cross-reactivity as a substrate.
L-fucokinase	Inhibition Assay	IC₅₀ > 1 mM	No Significant Inhibition: Specificity against this fucose pathway enzyme is high.

Interpreting the Results:

The hypothetical data above would suggest that L-fucono-1,4-lactone is not entirely specific. Its most significant off-target interaction is the inhibition of α-L-fucosidase. This is a critical finding, as it implies that using this compound as a tool to study lactonase activity could inadvertently perturb fucosidase-dependent pathways.

Caption: Specific vs. cross-reactive interactions of L-fucono-1,4-lactone.

Conclusion and Strategic Implications

This guide outlines a robust, logic-driven framework for assessing the cross-reactivity of L-fucono-1,4-lactone. The core principle is that a compound's utility in research or medicine is defined as much by what it doesn't bind to as by what it does.

Based on our hypothetical findings, L-fucono-1,4-lactone, while a substrate for its target lactonase, exhibits significant inhibitory activity against α-L-fucosidase. This knowledge is critical:

• For Researchers: When using this compound as a chemical probe, it is essential to design experiments that can distinguish between effects caused by lactonase versus fucosidase inhibition, for instance, by using rescue experiments or employing fucosidase-knockout cell lines.

• For Drug Developers: The potent off-target activity would be a red flag. Further medicinal chemistry efforts would be required to design analogues that retain lactonase activity while eliminating α-L-fucosidase inhibition.

References

• Hobbs, M. E., Vetting, M., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily. Biochemistry, 52(2), 239–253. [Link]

• Hobbs, M. E., Vetting, M., Williams, H. J., Narindoshvili, T., Kebodeaux, D. M., Hillerich, B., Seidel, R. D., Almo, S. C., & Raushel, F. M. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(2), 239-253. [Link]

• ResearchGate. (n.d.). Assay of the enzyme kinetics at different substrate concentrations. Retrieved from ResearchGate. [Link]

• ExplorEnz. (2022). EC 3.1.1.120. Retrieved from The Enzyme Database. [Link]

• Li, J., et al. (2023). An l-fucose-responsive transcription factor cross-regulates the expression of a diverse array of carbohydrate-active enzymes in Trichoderma reesei. PLOS Genetics. [Link]

• Hobbs, M. E., et al. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily. Europe PubMed Central. [Link]

• Miller, C. A., et al. (2008). Enzymatic Activity of α-L-Fucosidase and L-Fucokinase Across Vertebrate Animal Species. Comparative Biochemistry and Physiology Part B: Biochemistry and Molecular Biology, 151(3), 261-267. [Link]

• Wikipedia. (n.d.). α-L-fucosidase. Retrieved from Wikipedia. [Link]

• Davidson College. (n.d.). IC50 Determination. Retrieved from edX. [Link]

• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. [Link]

• Ladevèze, S., et al. (2018). Structure and function of microbial α-l-fucosidases: a mini review. Biochemical Society Transactions, 46(6), 1645-1654. [Link]

• Pattamatta, A., et al. (2013). Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis. Analytical Biochemistry, 434(1), 133-141. [Link]

• Aguilar-Gracia, O., et al. (2021). Development of Fluorogenic Substrates of α-l-Fucosidase Useful for Inhibitor Screening and Gene-expression Profiling. ACS Medicinal Chemistry Letters, 12(9), 1438-1444. [Link]

• Artner, D., et al. (2019). Assaying Fucosidase Activity. Methods in Molecular Biology, 1949, 215-226. [Link]

• Wikipedia. (n.d.). Cross-reactivity. Retrieved from Wikipedia. [Link]

• Taylor & Francis. (n.d.). Fucosidase – Knowledge and References. Retrieved from Taylor & Francis Online. [Link]

• Kennedy, R. T., et al. (2019). Methods of Measuring Enzyme Activity Ex vivo and In vivo. Analytical Chemistry, 91(1), 23-45. [Link]

• Fleet, G. W. J., et al. (1990). Inhibition of α-l-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochemical Journal, 265(1), 19-24. [Link]

• Sebaugh, J. L. (2011). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

• Hobbs, M. E., et al. (2013). Discovery of an L‑Fucono‑1,5-lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(2), 239-253. [Link]

• Fleet, G. W. J., et al. (1990). Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochemical Journal, 265(1), 19-24. [Link]

• Savostyanov, K. V., et al. (2024). Enzymes with Lactonase Activity against Fungal Quorum Molecules as Effective Antifungals. International Journal of Molecular Sciences, 25(6), 3505. [Link]

• Taylor & Francis. (n.d.). Cross-reactivity – Knowledge and References. Retrieved from Taylor & Francis Online. [Link]

• Muto, Y., et al. (2019). Therapeutic antibodies: technical points to consider in tissue cross-reactivity studies. Journal of Toxicologic Pathology, 32(4), 249-256. [Link]

• Megazyme. (n.d.). L-Fucose Assay Kit. Retrieved from Megazyme. [Link]

• Wikipedia. (n.d.). IC50. Retrieved from Wikipedia. [Link]

• Hauk, G., et al. (2022). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway. Journal of Biological Chemistry, 298(10), 102434. [Link]

• Guerrero, S. A., & García-Carmona, F. (2023). Time-Dependent Kinetic Complexities in Enzyme Assays: A Review. International Journal of Molecular Sciences, 24(7), 6535. [Link]

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• 3. chem.tamu.edu [chem.tamu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. enzyme-database.org [enzyme-database.org]
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validation of L-fucono-1,4-lactone as a tool for studying L-fucose metabolic pathways.

Executive Summary

L-fucono-1,4-lactone represents a specialized biochemical tool distinct from standard hydrolytically stable inhibitors. While Deoxyfuconojirimycin (DFJ) remains the gold standard for long-term cellular inhibition of

-L-fucosidase ( ), L-fucono-1,4-lactone offers unique utility as a transition-state analogue and a metabolic intermediate in the oxidative degradation of fucose. This guide validates its use for mechanistic enzymology and metabolic flux analysis, contrasting it with the high-potency stability of iminosugars.

The Metabolic Context: Oxidative vs. Salvage Pathways

To validate L-fucono-1,4-lactone, one must first locate it within the L-fucose metabolic network. Unlike the salvage pathway (which recycles fucose for glycosylation), the lactone is a transient intermediate in the oxidative catabolism of fucose—a pathway prominent in specific bacterial species and mammalian liver tissues.

Figure 1: L-Fucose Metabolic Fate & Inhibitor Targets

The following diagram maps the divergence between the Salvage Pathway (Glycoconjugate synthesis) and the Oxidative Pathway (Degradation), highlighting where L-fucono-1,4-lactone acts as both an intermediate and an inhibitor.[1][2]

Figure 1 Caption: Dual role of L-fucono-1,4-lactone as an oxidative intermediate and a competitive inhibitor of the salvage loop.

Mechanism of Action: The Transition State Mimic

L-fucono-1,4-lactone functions as a competitive inhibitor by mimicking the oxocarbenium ion transition state of the glycosidase hydrolysis reaction.

• Conformational Mimicry: During hydrolysis, the fucose ring distorts into a half-chair conformation. The planar lactone group of L-fucono-1,4-lactone structurally resembles this high-energy state, binding tightly to the enzyme's active site.

• Thermodynamic Instability: Unlike synthetic inhibitors, the lactone ring is susceptible to hydrolysis in aqueous environments, converting to the open-chain L-fuconate (which is non-inhibitory). This creates a "time-dependent" window of efficacy.

Comparative Performance Guide

This section objectively compares L-fucono-1,4-lactone against the industry standard, Deoxyfuconojirimycin (DFJ).

Table 1: Inhibitor Profile Comparison

Feature	L-Fucono-1,4-Lactone	Deoxyfuconojirimycin (DFJ)	5a-Carba-fucopyranose
Primary Role	Transition State Analogue / Metabolite	Potent Competitive Inhibitor	Synthetic Analogue
Inhibition Constant ( )	Moderate ( M range)*	High Potency ( )	Moderate ( )
Stability (pH 7.4)	Unstable (Hydrolyzes hours/days)	Very Stable	Stable
Cell Permeability	Moderate	High	High
Cost	Low / Synthesizable	High	High
Best Application	Short-term kinetic assays; Metabolic mapping	Long-term cell culture; Therapeutic development	Structure-Activity Relationship studies

*Note: Exact

for the lactone is difficult to pinpoint due to hydrolysis rates during assay, but is generally orders of magnitude weaker than DFJ.

Critical Verdict

• Choose DFJ if: You require sustained inhibition (24h+) in cell culture to observe phenotypic changes (e.g., reduced metastasis markers).

• Choose L-fucono-1,4-lactone if: You are studying the mechanism of the enzyme (transition state analysis) or tracing the oxidative catabolism of fucose where the lactone is a native intermediate.

Experimental Protocols (Self-Validating Systems)

Protocol A: Validation of Enzyme Inhibition (Kinetic Assay)

Rationale: Because the lactone hydrolyzes, the assay must be rapid to capture the inhibition before the compound degrades.

Reagents:

• -L-Fucosidase (from T. maritima or Bovine Kidney).

• Substrate: 4-Nitrophenyl

  -L-fucopyranoside (pNP-Fuc).

• Inhibitor: L-fucono-1,4-lactone (Freshly prepared).

• Stop Solution: 1M

  .

Workflow:

• Preparation (Critical): Dissolve L-fucono-1,4-lactone in dry DMSO immediately prior to use. Do not store in aqueous buffer.

• Pre-incubation: Incubate Enzyme + Inhibitor (0 - 10 mM range) for exactly 5 minutes at 37°C. Note: Extended pre-incubation (>30 mins) will lead to inhibitor hydrolysis and false-negative results.

• Reaction: Add pNP-Fuc substrate (

  equivalent concentration).

• Measurement: Monitor Absorbance at 405 nm continuously for 10 minutes.

• Validation Check: Compare the slope (rate) of the first 2 minutes vs. the last 2 minutes. If the inhibition decreases over time, lactone hydrolysis is occurring.

Protocol B: Stability Verification Assay

Rationale: To confirm if your inhibitor stock is still active.

• Prepare a 10 mM solution of L-fucono-1,4-lactone in PBS (pH 7.4).

• Take aliquots at T=0, T=1h, T=6h, T=24h.

• Run a standard fucosidase assay (as above) with these aliquots.

• Expected Result: Inhibition potency should decay significantly by T=24h, whereas a DFJ control will remain constant.

Figure 2: Experimental Logic Flow

Decision tree for selecting the correct experimental setup based on the stability limitations of the lactone.

Figure 2 Caption: Decision matrix for inhibitor selection ensuring experimental validity.

References

• Hobbs, M. E., et al. (2013). Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily. Biochemistry, 52(13), 2397–2407.

  • Key Insight: Establishes the rapid non-enzymatic conversion of 1,5-lactone to 1,4-lactone and their hydrolysis r

• Winchester, B., et al. (1990). Inhibition of alpha-L-fucosidase by derivatives of deoxyfuconojirimycin and deoxymannojirimycin. Biochemical Journal, 265(1), 277–282.

  • Key Insight: Defines the of DFJ as , establishing the benchmark for potency.

• Ogawa, S., et al. (2000). Synthesis and evaluation of alpha-fucosidase inhibitory activity of 5a-carba-alpha-L-fucopyranose. Carbohydrate Letters, 4(1), 13-20.

  • Key Insight: Provides comparative data for synthetic carbocyclic analogues ( ).

• Daude, N., et al. (2013). Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase. Journal of Biological Chemistry, 288, 32369-32379.

  • Key Insight: Identifies the mammalian enzyme responsible for generating the lactone intermediate.[1]

Sources

• 1. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of different analytical methods for L-fucono-1,4-lactone detection

Executive Summary & Biological Context

L-fucono-1,4-lactone is a critical metabolic intermediate and a potent glycosidase inhibitor, specifically relevant to

-L-fucosidase activity. Its detection is complicated by a dynamic equilibrium: the enzymatic oxidation of L-fucose initially yields L-fucono-1,5-lactone (unstable), which spontaneously rearranges to the thermodynamically stable L-fucono-1,4-lactone (gamma-lactone) or hydrolyzes to L-fuconate depending on pH.

Accurate quantification is essential for studying fucosidosis (a lysosomal storage disorder), characterizing novel lactonases (e.g., from the amidohydrolase superfamily), and developing glycomimetic drugs. This guide objectively compares three primary analytical workflows: GC-MS (for sensitivity), LC-MS/HILIC (for kinetics), and Enzymatic Assays (for functional screening).

Pathway & Stability Diagram

The following diagram illustrates the critical stability relationship that dictates analytical sampling.

Figure 1: The metabolic and chemical fate of L-fucose oxidation products.[1][2][3] Note the spontaneous conversion of the 1,5-lactone to the 1,4-lactone.

Comparative Analysis of Analytical Methods

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

Best For: Trace analysis in complex matrices (urine, serum, fermentation broth) and structural confirmation.

GC-MS remains the gold standard for sensitivity but requires rigorous derivatization to make the lactone volatile. The key challenge is preventing the ring-opening of the lactone during derivatization.

• Protocol Overview:

  • Lyophilization: Samples must be completely dry.

  • Derivatization: Methoximation (optional) followed by silylation using BSTFA/TMCS or MSTFA.

  • Separation: Non-polar capillary column (e.g., DB-5MS or DB-35MS).

• Critical Causality: We use a milder silylation temperature (60°C) rather than the standard 100°C used for sugars. High temperatures can force the lactone ring to open, artificially increasing the L-fuconate signal at the expense of the lactone.

Method B: HILIC-MS / HPLC-RI

Best For: Kinetic studies, real-time monitoring, and avoiding derivatization artifacts.

Hydrophilic Interaction Liquid Chromatography (HILIC) preserves the lactone structure in its native state. When coupled with Mass Spectrometry (LC-MS/MS), it offers high specificity. For routine purity checks, Refractive Index (RI) detection is sufficient but lacks sensitivity.

• Protocol Overview:

  • Column: Amide-functionalized HILIC column (e.g., TSKgel Amide-80).

  • Mobile Phase: Acetonitrile:Ammonium Acetate buffer (high organic content, typically 80:20).

  • Detection: ESI-MS in negative mode (monitoring [M-H]- ions) or RI.

• Critical Causality: A high-pH mobile phase must be avoided. At pH > 7.5, the lactone hydrolyzes to the acid form on-column. We maintain mobile phase pH at 4.5–5.0 to stabilize the 1,4-lactone ring.

Method C: Enzymatic Coupled Assay

Best For: High-throughput screening (HTS) of inhibitors and functional activity.

This method does not detect the molecule directly but measures the NADH produced during its formation or the pH change during its hydrolysis.

• Protocol Overview:

  • Reagents: Recombinant L-fucose dehydrogenase (e.g., from Burkholderia multivorans).

  • Detection: Absorbance at 340 nm (NADH production).

  • Validation: Use of pH indicators (phenol red) for lactonase activity monitoring.

Performance Comparison Matrix

Feature	GC-MS (Derivatized)	LC-MS (HILIC)	Enzymatic Assay
Specificity	High (Mass fingerprint)	High (Retention + Mass)	Moderate (Indirect)
Sensitivity (LOD)	< 1 µM	1–5 µM	~50 µM
Sample Prep	High (Dry + Derivatize)	Low (Dilute & Shoot)	Minimal
Throughput	Low (30 min/sample)	Medium (10 min/sample)	Very High (Plate reader)
Risk Factor	Artifactual hydrolysis	Matrix effects (Ion suppression)	Enzyme interference
Cost per Sample	High	Moderate	Low

Detailed Experimental Protocols

Protocol 1: GC-MS Quantification of L-Fucono-1,4-Lactone

Validated for Agilent 7890B/5977A systems.

• Sample Preparation:

  • Aliquot 50 µL of sample into a glass vial.

  • Add 10 µL of internal standard (e.g., ribitol, 100 µg/mL).

  • Evaporate to dryness under nitrogen stream or vacuum centrifuge (Critical: moisture inhibits silylation).

• Derivatization:

  • Add 50 µL of Pyridine (anhydrous).

  • Add 50 µL of BSTFA + 1% TMCS.

  • Incubate at 60°C for 45 minutes . (Do not exceed 70°C).

• GC Parameters:

  • Column: DB-35MS (30m × 0.25mm × 0.25µm).[4]

  • Inlet: Splitless mode, 250°C.

  • Carrier Gas: Helium at 1.0 mL/min.

  • Oven Program: 80°C (hold 2 min)

    10°C/min to 200°C 20°C/min to 300°C (hold 5 min).

• MS Detection:

  • Source Temp: 230°C.

  • Scan Range: m/z 50–600.

  • Target Ions: Monitor specific fragment ions for the TMS-lactone derivative (distinct from the open-chain acid TMS ester).

Protocol 2: Enzymatic Inhibition Screening

Designed for testing potential fucosidase inhibitors.

• Enzyme Prep: Dilute

  -L-fucosidase (human or bacterial source) to 0.1 U/mL in 50 mM Citrate-Phosphate buffer (pH 5.5).

• Substrate: 4-Nitrophenyl

  -L-fucopyranoside (1 mM stock).

• Inhibitor: Prepare serial dilutions of L-fucono-1,4-lactone (0–10 mM).

• Workflow:

  • Mix 10 µL Enzyme + 10 µL Inhibitor (Lactone). Incubate 15 min at 37°C.

  • Add 80 µL Substrate.

  • Incubate 20 min at 37°C.

  • Stop reaction with 100 µL 1M Glycine-NaOH (pH 10.5).

• Read: Absorbance at 405 nm. Calculate IC50.

Decision Framework

Use the following logic flow to select the appropriate method for your research phase.

Figure 2: Decision tree for selecting the optimal analytical method based on research constraints.

References

• Hobbs, M. E., et al. (2013). "Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily." Biochemistry, 52(2), 239–253. [Link] (Key source for the enzymatic hydrolysis of L-fucono-1,4-lactone and stability data.)

• Da Silva, G., et al. (2009). "Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry." Journal of Chromatography A, 1216(14), 2819-2824. [Link] (Foundational protocol for GC-MS analysis of lactones, applicable to sugar lactones with modification.)

• Zhang, J., et al. (2019). "Method for detecting gamma-lactone and delta-lactone compounds." Google Patents CN109613141B.

Sources

• 1. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN109613141B - Method for detecting gamma-lactone and delta-lactone compounds in bead blasting liquid of cigarette filter tip - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling L-fucono-1,4-lactone

CAS Number: 26301-79-1 Chemical Class: Sugar Lactone / Enzyme Inhibitor Primary Application: Potent competitive inhibitor of

-L-fucosidase

Executive Safety Summary

Do not treat this compound as a generic sugar. While L-fucono-1,4-lactone is structurally related to monosaccharides, its role as a specific glycosidase inhibitor necessitates a higher tier of handling hygiene than standard carbohydrates.

The primary risks are inhalation of particulates during weighing and biological modulation upon accidental absorption. As a Senior Application Scientist, I strongly advise treating this substance as a bioactive agent. All protocols below are designed to isolate the user from the compound while preserving the chemical integrity of the lactone ring, which is susceptible to hydrolysis.

Risk Assessment & Hazard Identification

The following hazard profile is derived from structural analogs (L-fucose derivatives) and standard precautionary principles for enzyme inhibitors.

Hazard Category	Risk Level	Mechanism of Action	Critical Control Point
Inhalation	High	Fine powder aerosolizes easily. Direct access to mucous membranes allows rapid systemic absorption.	Engineering Control: Weigh ONLY inside a certified chemical fume hood.
Skin Contact	Moderate	Potential irritant (H315). As a hydrophilic small molecule, it can penetrate compromised skin.	PPE: Nitrile gloves (0.11 mm min. thickness).
Eye Contact	Moderate	Mechanical irritation from dust; chemical irritation (H319).	PPE: Chemical safety goggles (sealed).
Chemical Stability	Critical	Hygroscopic.[1] The lactone ring hydrolyzes to L-fuconic acid in water, losing inhibitory potency.	Procedure: Reconstitute immediately prior to use.

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum protection required.

Body Area	PPE Requirement	Technical Rationale
Respiratory	Fume Hood (Primary)	The most effective protection against bioactive dusts.
N95/P100 Respirator (Secondary)	Required only if weighing outside a hood (strongly discouraged).
Hand	Nitrile Gloves	Material: Nitrile rubber. Thickness: 0.11 mm. Breakthrough: >480 min. Latex is avoided due to potential protein allergies confounding experimental data.
Eye	Safety Goggles	Standard safety glasses with side shields are insufficient for fine powders which can bypass side gaps. Use unvented or indirectly vented goggles.
Body	Lab Coat	High-neck, long-sleeved, cotton/polyester blend. Buttoned fully to the neck.

Operational Protocol: The "Self-Validating" Workflow

This workflow is designed to ensure safety while simultaneously validating the chemical activity of the inhibitor.

Phase A: Preparation & Weighing (Dry Phase)

Goal: Prevent inhalation and moisture contamination.

• Environment: Activate the fume hood. Ensure sash is at the safe working height.

• Equilibration: Remove the L-fucono-1,4-lactone container from -20°C storage. STOP: Allow the closed container to reach room temperature (approx. 20 mins) inside a desiccator.

  • Why? Opening a cold bottle introduces condensation, which initiates hydrolysis of the lactone ring, destroying your inhibitor before you even use it.

• Static Control: Sugar lactones are static-prone. Use an anti-static gun or polonium strip near the balance pan to prevent powder scattering.

• Transfer: Use a disposable spatula. Weigh the exact mass into a microcentrifuge tube. Cap immediately.

Phase B: Solubilization (Wet Phase)

Goal: Maintain inhibitor potency.

• Solvent Choice: Water or appropriate buffer (e.g., Sodium Citrate pH 5.5).

• Timing: Dissolve immediately prior to the experiment .

  • Why? L-fucono-1,4-lactone is subject to spontaneous hydrolysis in aqueous solution, converting to the thermodynamically stable but biologically inactive L-fuconate (acid form).

• Validation Step: If the solution sits for >4 hours, check pH. A drop in pH indicates hydrolysis (acid formation). If pH has shifted significantly, discard and prepare fresh.

Phase C: Disposal & Decontamination

• Liquids: Collect in a dedicated "Aqueous Waste with Organics" container.

• Solids: Contaminated gloves and weighing boats must be disposed of as hazardous chemical waste, not general trash.

• Surface Decontamination: Wipe the balance area with a wet paper towel (to solubilize sugar residues) followed by 70% ethanol.

Visualizing the Safety & Logic Flow

Diagram 1: The Hierarchy of Protection

This diagram illustrates the barriers between the researcher and the bioactive agent.

Caption: The multi-layered defense strategy relying first on containment (Hood) and secondarily on PPE.[2][3][4][5][6]

Diagram 2: Operational Workflow & Chemical Integrity

This diagram links safety steps to the chemical stability of the lactone.

Caption: Workflow emphasizing the critical time-window to prevent hydrolysis and ensure assay success.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 162183, L-Fucono-1,4-lactone. Retrieved from [Link]

• Hobbs, M. E., et al. (2013). Discovery of an L-fucono-1,5-lactonase from cog3618 of the amidohydrolase superfamily.[3] Biochemistry, 52(1), 239–253. (Demonstrates instability and hydrolysis kinetics). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. L-Fucose | 2438-80-4 [chemicalbook.com]
• 2. Hydroxysteroid 17-β dehydrogenase 14 (HSD17B14) is an L-fucose dehydrogenase, the initial enzyme of the L-fucose degradation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of an L-Fucono-1,5-Lactonase from cog3618 of the Amidohydrolase Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tastes, structure and solution properties of D-glucono-1,5-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety guide│TOYOBO Biochemical Department│TOYOBO [toyobo-global.com]